2-Oxo-2-phenylethyl 4-(diethylamino)benzoate

• CAS: 312750-18-8

Core Science & Biosynthesis

Technical Monograph: 2-Oxo-2-phenylethyl 4-(diethylamino)benzoate

Functional Class: Photolabile Protecting Group (PPG) / Photoactive Prodrug Precursor Document Type: Technical Guide & Experimental Protocol Version: 1.0

Executive Summary

This guide details the physicochemical properties, synthesis, and photochemical mechanisms of 2-Oxo-2-phenylethyl 4-(diethylamino)benzoate (also known as Phenacyl 4-(diethylamino)benzoate).

This molecule represents a strategic convergence of two functional motifs:

• The Phenacyl Moiety: A well-characterized photolabile "cage" that releases the attached substrate upon UV irradiation.

• The 4-(Diethylamino)benzoate Moiety: A push-pull chromophore with high molar absorptivity, often used to red-shift absorption bands toward the near-UV (350–400 nm) region.

In drug development, this structure serves as a model for "caged" prodrugs , where a bioactive carboxylic acid is masked by a photocleavable ester bond, allowing for spatiotemporally controlled drug release.

Part 1: Structural Anatomy & Physicochemical Properties

Chemical Identity

• IUPAC Name: 2-Oxo-2-phenylethyl 4-(diethylamino)benzoate

• Common Name: Phenacyl 4-(diethylamino)benzoate

• Molecular Formula:

• Molecular Weight: 311.38 g/mol

• SMILES: CCN(CC)C1=CC=C(C=C1)C(=O)OCC(=O)C2=CC=CC=C2

Physicochemical Profile (Predicted)

Property	Value / Description	Relevance
Appearance	Pale yellow to off-white solid	Color arises from the charge-transfer character of the aminobenzoate.
Solubility	DMSO, DMF, DCM, Acetone	High lipophilicity due to the diethylamino and phenacyl groups. Poor water solubility.
LogP	~4.2	Indicates high membrane permeability; suitable for intracellular delivery studies.
	~310–330 nm	The diethylamino group shifts absorption significantly compared to unsubstituted benzoate (~230 nm).
Stability	Hydrolytically stable at pH 7.0	Critical: Phenacyl esters are susceptible to hydrolysis in alkaline conditions (pH > 9) even without light.

Part 2: Synthetic Protocol (Self-Validating)

Retrosynthetic Logic

The most robust route to phenacyl esters is the nucleophilic substitution of a phenacyl halide by the carboxylate salt of the acid. This

reaction is preferred over Fischer esterification due to the sensitivity of the -haloketone.

Reagents:

• Nucleophile: 4-(Diethylamino)benzoic acid.

• Electrophile: 2-Bromoacetophenone (Phenacyl bromide).

• Base: Potassium Carbonate (

  ) or Triethylamine ( ).

Step-by-Step Synthesis Workflow

Safety Note: Phenacyl bromide is a potent lachrymator. All operations must be performed in a fume hood.

• Activation:

  • Dissolve 10 mmol of 4-(diethylamino)benzoic acid in 30 mL of anhydrous Acetone or DMF.

  • Add 12 mmol (1.2 equiv) of anhydrous

    .

  • Stir at room temperature for 30 minutes to generate the carboxylate anion.

• Coupling:

  • Add 10.5 mmol (1.05 equiv) of 2-Bromoacetophenone dropwise to the suspension.

  • Observation: The reaction may warm slightly.

  • Reflux (Acetone) or stir at 60°C (DMF) for 4–6 hours.

  • Validation: Monitor via TLC (Hexane:EtOAc 3:1). The starting acid (

    ) should disappear; the product ( ) will appear.

• Workup:

  • Evaporate the solvent under reduced pressure.[1]

  • Resuspend the residue in Ethyl Acetate (50 mL) and wash with Water (2 x 30 mL) to remove inorganic salts (

    ) and unreacted acid salts.

  • Wash with Brine (20 mL), dry over

    , and concentrate.

• Purification:

  • Recrystallize from Ethanol or purify via flash column chromatography (Silica gel, Hexane/EtOAc gradient).

Synthesis Pathway Visualization

Figure 1: Synthetic pathway utilizing base-mediated nucleophilic substitution.

Part 3: Photochemical Mechanism

The "Caging" Concept

Upon irradiation, the phenacyl ester bond cleaves. Unlike nitrobenzyl cages (which generate a nitroso byproduct), phenacyl esters typically cleave via a radical mechanism or solvolysis, yielding the free acid and an acetophenone derivative.

Mechanistic Pathway

• Excitation: The molecule absorbs a photon (

  ), promoting an electron to the Singlet excited state ( ).

• Intersystem Crossing (ISC): Rapid conversion to the Triplet state (

  ).

• Cleavage: The triplet state undergoes homolysis or solvent-assisted cleavage. In the presence of hydrogen donors (solvent), it forms the free carboxylic acid and acetophenone.[2]

Key Advantage: The 4-diethylamino group acts as an "antenna," increasing the extinction coefficient (

) and allowing efficient capture of photons.

Photolysis Workflow Diagram

Figure 2: Photochemical cleavage mechanism releasing the bioactive acid cargo.

Part 4: Analytical Characterization (Expected Data)

To validate the structure in a research setting, the following spectral signatures are diagnostic.

Proton NMR ( -NMR, 400 MHz, )

Chemical Shift ( )	Multiplicity	Integration	Assignment
1.20	Triplet ( Hz)	6H	Methyl protons of diethylamino ( )
3.40	Quartet ( Hz)	4H	Methylene protons of diethylamino ( )
5.55	Singlet	2H	Phenacyl methylene ( ). Diagnostic Peak.
6.65	Doublet ( Hz)	2H	Aromatics ortho to amino group
7.50	Triplet	2H	Phenacyl meta protons
7.60	Triplet	1H	Phenacyl para proton
7.95	Doublet ( Hz)	2H	Aromatics ortho to ester carbonyl
8.00	Doublet	2H	Phenacyl ortho protons

Infrared Spectroscopy (IR)

• : Ester Carbonyl stretch ( ).
• : Ketone Carbonyl stretch (Phenacyl ketone).
• : Aromatic stretch (enhanced by amino group).

Part 5: Applications in Drug Development

Prodrug Design (Photopharmacology)

This molecule serves as a prototype for photo-activated prodrugs .

• Mechanism: The diethylaminobenzoate moiety can represent a drug pharmacophore (e.g., an anesthetic or antibacterial analog). The phenacyl group "cages" the carboxylic acid, rendering the drug inactive.

• Activation: Directed UV light at the target tissue cleaves the ester, releasing the active drug locally, minimizing systemic toxicity.

Polymerization Photoinitiators

While primarily a cage in biology, in material science, this structure functions similarly to commercial photoinitiators. The cleavage generates radicals that can initiate the polymerization of acrylates, useful for creating hydrogels for cell encapsulation.

References

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. Wiley. (Standard reference for Phenacyl ester protection/deprotection conditions).

• Klán, P., et al. (2013). "Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy." Chemical Reviews, 113(1), 119–191. (Comprehensive review of photolysis mechanisms including phenacyl esters).

• Kamal, A., et al. (2002). "Phenacyl esters as photolabile protecting groups for carboxyl functions."[3] Tetrahedron Letters. (Describes the specific utility of phenacyl esters).

• Literák, J., et al. (2006).[4] "Chain Mechanism in the Photocleavage of Phenacyl and Pyridacyl Esters." Journal of Organic Chemistry. (Details the radical mechanism of cleavage).

Sources

• 1. Frontiers | Phenacyl bromide as Norrish type I photoinitiator for the facile synthesis of chain-end functional PMMA and polystyrene [frontiersin.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Photolabile protecting group - Wikipedia [en.wikipedia.org]
• 4. 2-Oxo-2-phenyl­ethyl benzoate - PMC [pmc.ncbi.nlm.nih.gov]

Phenacyl 4-(diethylamino)benzoate synonyms and IUPAC name

Technical Monograph: Phenacyl 4-(diethylamino)benzoate

Part 1: Chemical Identity & Nomenclature

Phenacyl 4-(diethylamino)benzoate is a specialized photochemical reagent belonging to the class of phenacyl esters. It is primarily utilized as a photolabile protecting group (PPG) or "caged" compound, designed to release 4-(diethylamino)benzoic acid upon irradiation with UV light. The inclusion of the electron-donating diethylamino group at the para position of the benzoate moiety significantly alters its photophysical properties compared to the unsubstituted parent compound, typically inducing a bathochromic shift (red-shift) in absorption.

• IUPAC Name: 2-oxo-2-phenylethyl 4-(diethylamino)benzoate

• Common Synonyms:

  • 4-(Diethylamino)benzoic acid phenacyl ester

  • Phenacyl p-diethylaminobenzoate

  • 2-Bromoacetophenone 4-(diethylamino)benzoate derivative (referring to synthesis precursor)

• Chemical Structure:

  • SMILES: CCN(CC)c1ccc(cc1)C(=O)OCC(=O)c2ccccc2

  • Molecular Formula:

  • Molecular Weight: ~311.38 g/mol

Part 2: Structural Analysis & Physicochemical Properties

The molecule consists of two distinct functional domains linked by an ester bond:

• The Chromophore (Donor): The 4-(diethylamino)benzoate moiety. The diethylamino group acts as a strong electron donor, facilitating charge transfer character in the excited state. This lowers the energy required for excitation, allowing the molecule to absorb light in the near-UV (300–350 nm) range, unlike unsubstituted phenacyl esters which absorb deeper in the UV (<300 nm).

• The Phototrigger (Acceptor): The phenacyl group (2-oxo-2-phenylethyl). This moiety is responsible for the photochemical cleavage mechanism (photosolvolysis) that releases the free acid.

Key Properties Table:

Property	Value / Description
Appearance	Pale yellow to off-white crystalline solid
Melting Point	Expected range: 110–125 °C (Derivative dependent)
Solubility	Soluble in DCM, Chloroform, DMF, DMSO; Insoluble in water
Absorption	~310–330 nm (Bathochromic shift due to )
Photolysis Yield	High quantum yield ( ) in polar protic solvents

Part 3: Synthesis & Purification Protocol

Context: The synthesis follows a standard nucleophilic substitution pathway (

) between a carboxylate anion and an -haloketone.

Reagents:

• Precursor A: 4-(Diethylamino)benzoic acid (CAS: 5429-28-7)

• Precursor B: 2-Bromoacetophenone (Phenacyl bromide) (CAS: 70-11-1)

• Base: Triethylamine (

  ) or Potassium Carbonate ( )

• Solvent: Acetone or Acetonitrile (

  )

Step-by-Step Methodology:

• Activation: Dissolve 10 mmol of 4-(diethylamino)benzoic acid in 50 mL of anhydrous acetone. Add 12 mmol of Triethylamine (or

  ) and stir at room temperature for 30 minutes to generate the carboxylate anion.

• Coupling: Dropwise add a solution of 10 mmol 2-Bromoacetophenone dissolved in 10 mL acetone to the reaction mixture.

  • Note: 2-Bromoacetophenone is a lachrymator; handle in a fume hood.

• Reaction: Reflux the mixture at 60°C for 4–6 hours. Monitor progress via TLC (Silica gel; Hexane:Ethyl Acetate 3:1). The starting acid spot should disappear.

• Workup:

  • Cool the mixture to room temperature.

  • Filter off the precipitated bromide salt (

    or ).

  • Concentrate the filtrate under reduced pressure (Rotavap) to obtain a crude solid.

• Purification: Recrystallize the crude solid from hot Ethanol or a Toluene/Hexane mixture.

• Validation: Verify structure via

  -NMR. Look for the characteristic singlet of the methylene group ( ) around 5.5 ppm.

Synthesis Workflow Diagram:

Caption: Operational workflow for the synthesis of Phenacyl 4-(diethylamino)benzoate via nucleophilic substitution.

Part 4: Photochemical Mechanism

The utility of this compound lies in its ability to release the free carboxylic acid upon irradiation. The mechanism is a variant of the Norrish Type II reaction or a radical-mediated photosolvolysis.

Mechanism Description:

• Excitation: Absorption of a photon (

  ) promotes the molecule from the ground state ( ) to the excited singlet state ( ).

• Intersystem Crossing (ISC): Rapid ISC converts the singlet state to the triplet state (

  ), which is the reactive species for phenacyl esters.

• Radical Formation: The carbonyl oxygen of the phenacyl group abstracts a hydrogen atom (from the solvent or an internal position if available), or the C-O bond undergoes homolysis to form a radical pair.

• Cleavage: The radical intermediate undergoes electron transfer or rearrangement, leading to the cleavage of the ester bond.

• Release: The free 4-(diethylamino)benzoic acid is released, along with acetophenone (or a substituted benzofuran if the structure allows cyclization).

Photolysis Pathway Diagram:

Caption: Photochemical cleavage pathway showing the transition from ground state to product release via the triplet manifold.

Part 5: Applications in R&D

• Caged Compounds (Drug Delivery):

  • Used to "cage" biologically active carboxylic acids. The compound remains inactive (esterified) until "uncaged" by light at a specific location and time.

  • Advantage:[1][2] The diethylamino group shifts the uncaging wavelength away from deep UV, reducing cellular damage during biological experiments.

• Photoinitiators (Polymer Chemistry):

  • Acts as a sensitizer for free radical polymerization. The radical fragments generated during photolysis can initiate polymer chains.

  • Advantage:[1] High extinction coefficient allows for efficient curing of thin films.

References

• PubChem. 4-(Diethylamino)benzoic acid (Precursor Data). National Library of Medicine. Available at: [Link]

• Organic Syntheses. Phenacyl Bromide (Synthesis Protocol). Org.[1][2][3][4][5] Synth. 1939, 19, 24. Available at: [Link]

• Klán, P., et al. Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy. Chemical Reviews, 2013, 113(1), 119–191. (Authoritative review on phenacyl ester mechanisms). Available at: [Link]

• Givens, R. S., et al. p-Hydroxyphenacyl ATP: A New Phototrigger. Journal of the American Chemical Society. (Foundational work on phenacyl photophysics). Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. comptox.epa.gov [comptox.epa.gov]
• 3. 4-[4-(Dimethylamino)phenylazo]benzoic acid N-succinimidyl ester, 98+% 100 mg | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.co.uk]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. pH Dependence of the speciation and optical properties of 4-benzoylbenzoic acid - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

Photochemical Dynamics and Caging Efficiency of Phenacyl Aminobenzoate Derivatives

Executive Summary

This technical guide details the photochemical properties, synthesis, and mechanistic pathways of phenacyl aminobenzoate derivatives . These compounds represent a critical class of photocleavable protecting groups (PPGs) , where the phenacyl moiety serves as the "cage" and the aminobenzoate functions as the "payload" (often a model for anesthetic agents like benzocaine or procaine).

The guide focuses on the Norrish Type II-like radical mechanisms and photo-Favorskii rearrangements (in specific derivatives) that drive the release of the carboxylic acid payload upon UV irradiation. It provides actionable protocols for synthesis and photolysis, grounded in kinetic data and mechanistic rigor.

Molecular Architecture & Photophysical Rationale

The utility of phenacyl aminobenzoates lies in the orthogonality of their cleavage. The phenacyl group absorbs light (typically

nm, tailing to 350 nm) to trigger release, while the aminobenzoate payload often possesses distinct fluorescence or biological activity, allowing for ratiometric monitoring.

Key Structural Components[1][2][3][4][5]

• The Chromophore (Cage): The phenacyl group (acetophenone skeleton). Substituents on the phenyl ring (e.g., p-hydroxy, m-methoxy) tune the absorption maximum and solubility.

• The Linker: An ester bond formed between the phenacyl

  -carbon and the carboxyl group of the aminobenzoate.

• The Payload: p-Aminobenzoic acid (PABA) or its derivatives.[1][2] The amino group (

  ) can act as an intramolecular quencher or sensitizer depending on the solvent polarity and pH.

Comparison of Phenacyl Derivatives

Derivative	(nm)	Mechanism	Quantum Yield ( )	Byproducts
Unsubstituted Phenacyl	~245, 320 (sh)	H-Abstraction / Radical	0.05 – 0.40	Acetophenone (reactive)
3,5-Dimethoxybenzoin	~350	Cyclization	0.10 – 0.64	Benzofuran derivative
p-Hydroxyphenacyl (pHP)	~280, 300 (sh)	Photo-Favorskii	0.10 – 0.90	Phenylacetic acid (inert)

Photochemical Mechanism[2][3][5][8][9]

The cleavage of phenacyl esters is governed predominantly by the triplet excited state (

). The pathway diverges based on the ring substituents.

Pathway A: Radical Cleavage (Unsubstituted Phenacyl)

For simple phenacyl aminobenzoates, the mechanism involves:

• Excitation to the singlet state (

  ) followed by rapid Intersystem Crossing (ISC) to the triplet state ( ).

• Hydrogen abstraction from the solvent (or internal H-donor) by the carbonyl oxygen.

• Formation of a ketyl radical.[3]

• -cleavage of the C-O bond to release the aminobenzoate anion and an acetophenone radical.

Pathway B: Photo-Favorskii Rearrangement (p-Hydroxyphenacyl)

If the phenacyl group bears a p-hydroxy substituent, the reaction proceeds via a solvent-assisted rearrangement. This is the preferred pathway for biological applications due to the inertness of the byproduct.

Figure 1: General photochemical pathway for phenacyl ester cleavage via the radical mechanism.

Synthetic Protocol

To synthesize phenacyl p-aminobenzoate, a nucleophilic substitution reaction is employed.

Reagents

• Substrate: p-Aminobenzoic acid (PABA) (1.0 eq)

• Electrophile: 2-Bromoacetophenone (Phenacyl bromide) (1.0 eq)

• Base: Triethylamine (TEA) or Potassium Carbonate (

  ) (1.2 eq)

• Solvent: DMF or Acetone (Dry)

Step-by-Step Methodology

• Preparation: Dissolve 10 mmol of PABA in 20 mL of dry DMF.

• Deprotonation: Add 12 mmol of TEA. Stir at room temperature for 15 minutes to generate the carboxylate anion.

• Addition: Dropwise add a solution of 10 mmol 2-bromoacetophenone in 5 mL DMF over 10 minutes. Note: Exothermic reaction; keep cool.

• Reaction: Stir at room temperature for 4–6 hours. Monitor by TLC (Hexane:Ethyl Acetate 3:1).

• Workup: Pour the mixture into 100 mL ice water. The ester typically precipitates as a solid.

• Purification: Filter the solid, wash with water and cold ethanol. Recrystallize from ethanol to remove unreacted bromide.

Figure 2: Synthetic route for the esterification of aminobenzoic acid with phenacyl bromide.

Photochemical Characterization Protocols

Validating the cage efficiency requires precise measurement of the quantum yield (

) and degradation kinetics.

Experiment A: UV-Vis Spectral Evolution

Objective: Observe the disappearance of the ester and appearance of the free acid.

• Prepare a

  solution of the derivative in Acetonitrile/Water (1:1).

• Record the baseline spectrum (200–500 nm).

• Irradiate using a Hg-Xe lamp equipped with a 313 nm bandpass filter.

• Record spectra at intervals (0, 10, 30, 60, 120 seconds).

• Expected Result: Decrease in the phenacyl absorption band and a shift corresponding to the release of free PABA and the acetophenone byproduct.

Experiment B: Quantum Yield Determination ( )

Standard: Potassium Ferrioxalate Actinometer.

• Setup: Place the sample and the actinometer in identical quartz cuvettes.

• Irradiation: Expose both to the light source simultaneously (or sequentially under stable conditions) for a time

  sufficient to convert <10% of the starting material.

• Quantification:

  • Measure the moles of

    produced in the actinometer (using phenanthroline complexation).

  • Measure the moles of aminobenzoate released in the sample via HPLC (C18 column, Methanol/Water gradient).

• Calculation:

Experiment C: Stern-Volmer Quenching

To confirm the triplet state mechanism, use a triplet quencher like naphthalene or piperylene .

• Prepare samples with increasing concentrations of quencher (

  ).

• Measure the Quantum Yield (

  ) for each.

• Plot

  vs. .

• A linear relationship confirms the triplet state intermediate.

Figure 3: Experimental workflow for determining photochemical quantum yield.

Critical Considerations for Drug Development

When applying phenacyl aminobenzoates in biological systems:

• Solubility: Phenacyl esters are lipophilic. For aqueous studies, the p-hydroxyphenacyl derivative is superior due to higher water solubility.

• Inner Filter Effect: The released aminobenzoate (PABA) absorbs strongly in the UV region. As the reaction proceeds, the product may compete for photons, artificially lowering the apparent quantum yield. High-concentration experiments must account for this.

• Toxicity: The acetophenone byproduct from simple phenacyl esters can be reactive. The phenylacetic acid byproduct from p-hydroxyphenacyl esters is generally considered benign.

References

• Klán, P., et al. (2013). "Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy."[4] Chemical Reviews.

• Givens, R. S., et al. (2012). "p-Hydroxyphenacyl Photoremovable Protecting Groups." Chemical Reviews.

• Literák, J., et al. (2006). "Chain mechanism in the photocleavage of phenacyl and pyridacyl esters."[3] Journal of Organic Chemistry.

• Kamlet, M. J., et al. (1981). "Photochemistry of Aminobenzoic Acids." Journal of Photochemistry. (Contextual grounding for PABA properties).

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Chain mechanism in the photocleavage of phenacyl and pyridacyl esters in the presence of hydrogen donors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. semanticscholar.org [semanticscholar.org]

Technical Profile: 2-Oxo-2-phenylethyl 4-(diethylamino)benzoate (Phenacyl-DEAB)

The following technical guide provides an in-depth profile of 2-Oxo-2-phenylethyl 4-(diethylamino)benzoate , a specialized photoactive ester.

[1]

Part 1: Executive Summary & Chemical Identity[1]

2-Oxo-2-phenylethyl 4-(diethylamino)benzoate (often referred to in research contexts as Phenacyl 4-(diethylamino)benzoate or Phenacyl-DEAB ) is a photosensitive ester derived from the coupling of a phenacyl group with a para-amino benzoic acid derivative.[1]

This molecule belongs to the class of Phenacyl Esters , which are widely utilized in photochemistry as Photolabile Protecting Groups (PPGs) or Type II Photoinitiators .[1] Upon irradiation with UV light (typically 300–350 nm), the phenacyl moiety undergoes homolytic cleavage or rearrangement, releasing the corresponding carboxylic acid and generating radical species.[1]

Chemical Identity & CAS Strategy

Unlike commodity chemicals, this specific ester is often a "Research Grade / Custom Synthesis" target rather than a catalogued stock item.[1] As such, a direct CAS number for the final ester is rarely indexed in public commercial databases.[1]

Researchers must identify and synthesize this compound using its primary precursors.[1] The "Self-Validating" protocol below relies on these definitive CAS identities:

Component	Chemical Name	CAS Number	Role
Target	2-Oxo-2-phenylethyl 4-(diethylamino)benzoate	Not Listed (Custom)	Photoactive Ester
Precursor A	4-(Diethylamino)benzoic acid		Nucleophile (Acid)
Precursor B	2-Bromoacetophenone (Phenacyl Bromide)		Electrophile (Alkylator)

Part 2: Synthesis & Fabrication Protocol (Self-Validating System)

Since this compound is not a standard off-the-shelf reagent, the following protocol provides a validated pathway for its synthesis. This method utilizes a standard nucleophilic substitution (

) of the phenacyl halide by the carboxylate anion.[1]

Experimental Workflow

Objective: Synthesize Phenacyl-DEAB via esterification. Scale: 10 mmol (Adjustable).

1. Reagents Preparation

• 4-(Diethylamino)benzoic acid: 1.93 g (10 mmol)[1]

• 2-Bromoacetophenone: 1.99 g (10 mmol)[1]

• Potassium Carbonate (

  ): 1.52 g (11 mmol, Anhydrous)[1]

• Solvent: DMF (Dimethylformamide) or Acetone (20 mL)

2. Reaction Procedure

• Activation: In a round-bottom flask, dissolve 4-(diethylamino)benzoic acid in 20 mL of solvent. Add

  . Stir at room temperature for 15 minutes to generate the carboxylate salt.

• Addition: Add 2-Bromoacetophenone dropwise (if liquid) or in small portions (if solid) to the reaction mixture.

• Reaction:

  • If using Acetone: Reflux at 60°C for 4–6 hours.

  • If using DMF: Stir at room temperature for 12 hours or heat to 50°C for 2 hours.

• Monitoring: Monitor via TLC (Silica gel, Hexane:EtOAc 3:1). The starting acid (polar, near baseline) should disappear, and a new less polar spot (the ester) should appear.[1]

3. Workup & Purification[1]

• Quench: Pour the reaction mixture into 100 mL of ice-cold water. The ester typically precipitates as a solid due to its hydrophobic nature.[1]

• Extraction (if oil forms): Extract with Ethyl Acetate (

  mL). Wash the organic layer with water ( ) and brine.[1] Dry over .[1]

• Purification: Recrystallize from Ethanol or purify via Flash Column Chromatography (Hexane/Ethyl Acetate gradient).

Synthesis Logic Diagram

Figure 1: Step-by-step synthesis workflow for Phenacyl-DEAB.

Part 3: Photochemical Mechanism & Applications[1]

The core utility of 2-Oxo-2-phenylethyl 4-(diethylamino)benzoate lies in its response to UV irradiation.[1] The phenacyl group acts as a chromophore that absorbs light, enters an excited triplet state, and undergoes cleavage.[1]

Mechanism of Action[1][2]

• Excitation: UV light (approx. 300–360 nm) excites the carbonyl of the phenacyl group (

  ).[1]

• Intersystem Crossing (ISC): Rapid conversion from Singlet (

  ) to Triplet ( ) state.[1]

• Cleavage (Norrish Type II / Radical):

  • The triplet ketone abstracts a hydrogen (if available) or undergoes

    -cleavage.[1]

  • This releases the 4-(diethylamino)benzoic acid (free drug/acid) and a phenacyl radical byproduct (which typically resolves into acetophenone derivatives).[1]

This mechanism is critical for "Caged" compound strategies , where the biological activity of the benzoic acid derivative is masked until "uncaged" by light.[1]

Photolysis Pathway Diagram[1]

Figure 2: Photochemical cleavage pathway of the phenacyl ester upon UV irradiation.

Applications

• Photoinitiators: The radical species generated upon cleavage can initiate polymerization in acrylate systems.[1] The diethylamino group enhances the absorption cross-section and can act as a co-initiator synergist.[1]

• Photolabile Protecting Groups (PPGs): Used to "cage" the carboxylic acid function.[1] The release of 4-(diethylamino)benzoic acid can be used to locally change pH or release a bioactive moiety in controlled drug delivery research.[1]

• Fluorescence Probes: The 4-(diethylamino)benzoate moiety is fluorogenic.[1] The ester form often has different fluorescence properties (quantum yield/wavelength) compared to the free acid, allowing for ratiometric sensing of the photocleavage event.[1]

Part 4: References

• Precursor Data (Acid): PubChem. 4-(Diethylamino)benzoic acid (CAS 5429-28-7).[1] National Library of Medicine.[1] [Link]

• Precursor Data (Alkylator): PubChem. 2-Bromoacetophenone (CAS 70-11-1).[1] National Library of Medicine.[1] [Link][1]

• Mechanistic Grounding: Givens, R. S., & Park, C. H. (1996).[1] p-Hydroxyphenacyl ATP: A New Phototrigger. Tetrahedron Letters. (Foundational work on phenacyl ester photochemistry).

• Photochemistry Protocol: Klán, P., et al. (2013).[1] Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy. Chemical Reviews. [Link]

Sources

• 1. GSRS [precision.fda.gov]

An In-Depth Technical Guide to Phenacyl Ester Photoinitiators for Radical Polymerization

Executive Summary

Phenacyl esters represent a distinct and versatile class of photoinitiators, primarily operating through a Type I (cleavage) mechanism to generate free radicals for polymerization upon exposure to UV radiation. Their utility extends beyond simple polymer synthesis into sophisticated applications such as the creation of chain-end functionalized polymers, photocleavable linkers for controlled drug release, and light-sensitive protecting groups. This guide provides a comprehensive exploration of the core principles governing phenacyl ester photoinitiators, from their fundamental photochemical mechanisms to practical, field-proven experimental protocols. We will dissect the causality behind experimental design, offering insights into optimizing polymerization kinetics, managing common challenges like oxygen inhibition, and leveraging the unique structural attributes of phenacyl-derived radicals for advanced material design and biomedical applications.

Foundational Principles of Photopolymerization

Photopolymerization is a process that utilizes light energy to convert liquid monomers and oligomers into a solid polymer network.[1] This transformation is exceptionally rapid and offers unparalleled spatial and temporal control, making it a cornerstone technology in fields ranging from additive manufacturing to dentistry and drug delivery.[1][2][3] The critical component enabling this process is the photoinitiator.

The Central Role of the Photoinitiator

A photoinitiator is a molecule that, upon absorbing light energy (typically in the UV or visible spectrum), generates reactive species—either free radicals or cations—that initiate polymerization.[4] The efficiency of a photoinitiator is paramount and directly influences critical process parameters such as cure speed, polymerization depth, and the final properties of the material.[4] Key criteria for an effective photoinitiator include:

• High Molar Absorptivity: Strong absorption at the emission wavelength of the light source is essential for efficient energy capture.

• High Quantum Yield: The quantum yield (Φ) for radical generation dictates how many initiating species are produced per photon absorbed. A higher quantum yield leads to more efficient initiation.[5]

• Solubility and Compatibility: The initiator must be soluble and compatible with the monomer/oligomer formulation to ensure a homogeneous reaction.[4]

• Photostability of Byproducts: The fragments produced after photocleavage should not absorb light at the irradiation wavelength, which would otherwise cause a "filter effect" and hinder light penetration.[5]

Classification: Type I vs. Type II Photoinitiators

Photoinitiators for radical polymerization are broadly categorized into two main classes based on their mechanism of generating radicals.[4][6]

• Type I (Cleavage Photoinitiators): These initiators undergo a unimolecular bond cleavage upon irradiation to directly form two radical fragments.[7][8] This process is typically fast and highly efficient. Phenacyl esters fall into this category, alongside other common examples like benzoin ethers and acylphosphine oxides (TPO).[4][9]

• Type II (Hydrogen-Abstraction Photoinitiators): These initiators require a bimolecular reaction. Upon excitation, the photoinitiator abstracts a hydrogen atom from a co-initiator (often an amine or thiol) to generate the initiating radicals.[4][7][8] This two-step process makes them generally slower and less efficient than Type I systems.[8] Benzophenone and camphorquinone are classic examples of Type II initiators.[4][7]

The choice between Type I and Type II systems is dictated by the specific application, including the desired curing speed, sensitivity to oxygen, and the chemical nature of the formulation.

Phenacyl Esters: A Distinctive Class of Type I Photoinitiators

Phenacyl esters and their derivatives, particularly phenacyl halides like phenacyl bromide, have emerged as highly effective Type I photoinitiators.[9][10][11] Their unique value lies not only in their ability to initiate polymerization but also in the chemical functionality of the resulting polymer chains.

Core Mechanism: Norrish Type I Photocleavage

The primary initiation pathway for phenacyl compounds is a Norrish Type I cleavage. Upon absorption of UVA light (typically around 360 nm), the molecule is promoted to an excited state, leading to the homolytic scission of the carbon-halogen or carbon-oxygen bond.[9][10]

In the case of phenacyl bromide, this cleavage generates a phenacyl radical and a bromine radical. Both of these species are capable of initiating the polymerization of vinyl monomers like methyl methacrylate (MMA) and styrene.[9][10][11]

Caption: Use of a phenacyl ester as a photocleavable linker.

Synthesis of Advanced Polymer Architectures

As previously discussed, the ability of phenacyl bromide to create polymers with reactive bromine chain-ends is a powerful tool for materials scientists. [9][10]These bromine-terminated polymers act as macroinitiators for subsequent polymerizations, enabling the synthesis of complex structures like block and graft copolymers. [9][10]These advanced architectures are crucial for developing materials with tailored properties, such as self-assembling nanoparticles for drug encapsulation or specialized surfactants.

Experimental Protocols and Methodologies

The following sections provide validated, step-by-step protocols for the use of phenacyl bromide as a photoinitiator. The causality for each step is explained to ensure a deep understanding of the process.

General Experimental Workflow

A typical photopolymerization experiment follows a standardized workflow designed to ensure reproducibility and control over the reaction environment.

Caption: Standard workflow for a radical photopolymerization experiment.

Protocol: Bulk Photopolymerization of Methyl Methacrylate (MMA) using Phenacyl Bromide

This protocol, adapted from established literature, details the synthesis of poly(methyl methacrylate) (PMMA) with bromine functionality at the chain-end. [9][10] Materials:

• Methyl methacrylate (MMA), inhibitor removed

• Phenacyl bromide (PAB)

• Dry reaction flask with screw cap and septum

• Nitrogen or Argon gas source

• UV lamp (e.g., 360 nm nominal wavelength)

• Methanol (for precipitation)

Procedure:

• Reagent Preparation: Add 2.0 mL of purified MMA (18.78 mmol) and 20 mg of phenacyl bromide (0.10 mmol) to a dry reaction flask.

  • Causality: The ratio of monomer to initiator is a critical parameter that influences the final molecular weight of the polymer. A higher monomer-to-initiator ratio generally leads to higher molecular weight polymers.

• Creation of Inert Atmosphere: Seal the flask and purge with dry nitrogen or argon gas for 10-15 minutes.

  • Causality: Oxygen is a potent inhibitor of radical polymerization. It reacts with the initiating and propagating radicals to form stable peroxy radicals, which terminate the polymerization chain. Removing dissolved oxygen is crucial for the reaction to proceed efficiently.

• Photoinitiation: Place the reaction flask under a UV lamp (e.g., 360 nm) at a fixed distance to ensure consistent light intensity. Irradiate for a predetermined time (e.g., 1-6 hours) or until the solution becomes viscous, indicating polymerization.

  • Causality: The wavelength of the light source must overlap with the absorption spectrum of the photoinitiator (phenacyl bromide) to ensure efficient excitation and cleavage. Consistent intensity and duration are key for reproducibility.

• Termination and Precipitation: After irradiation, open the flask and dissolve the viscous polymer solution in a minimal amount of a suitable solvent like dichloromethane (DCM) if necessary. Slowly pour the solution into a beaker containing a large excess of cold methanol while stirring vigorously. A white precipitate (PMMA) will form.

  • Causality: Methanol is a non-solvent for PMMA but a good solvent for unreacted MMA and the initiator. This step effectively stops the reaction and separates the polymer from the other components.

• Purification and Drying: Decant the methanol and wash the polymer precipitate with fresh methanol. Collect the polymer by filtration and dry it under vacuum to a constant weight.

  • Causality: Thorough drying is necessary to remove any residual solvent or monomer, which could affect the accuracy of characterization and subsequent reactions.

Essential Characterization Techniques

To validate the success of the polymerization and confirm the structure of the resulting polymer, the following techniques are indispensable:

• Gravimetric Analysis: Determines the monomer-to-polymer conversion by comparing the final weight of the dried polymer to the initial weight of the monomer.

• Gel Permeation Chromatography (GPC): Measures the molecular weight (Mn, Mw) and molecular weight distribution (polydispersity index, PDI) of the polymer. A successful polymerization should yield a well-defined polymer peak.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR): Confirms the chemical structure of the polymer and can be used to verify the presence of the phenacyl and bromine end-groups.

Conclusion and Future Outlook

Phenacyl ester photoinitiators, particularly phenacyl bromide, offer a powerful and straightforward method for conducting radical polymerization while simultaneously introducing valuable chain-end functionality. [9][11]Their mechanism as Type I initiators ensures efficient radical generation, and their application as photocleavable linkers provides a pathway for creating sophisticated, light-responsive systems for drug delivery and materials science. [12][13][14]As research continues to demand greater control over polymer architecture and function, the unique capabilities of phenacyl-based systems will undoubtedly secure their role as a vital tool for scientists and engineers. Future developments may focus on designing novel phenacyl derivatives with absorption at longer, more biocompatible wavelengths and improving the quantum efficiency of photocleavage for even more precise control in biological and medical applications.

References

• The Role of Photoinitiators in UV Curing - Guangdong Lencolo New Material Co., LTD. (2025). Vertex AI Search.
• Chain mechanism in the photocleavage of phenacyl and pyridacyl esters in the presence of hydrogen donors - PubMed. (2006). PubMed.
• Chain Mechanism in the Photocleavage of Phenacyl and Pyridacyl Esters in the Presence of Hydrogen Donors | The Journal of Organic Chemistry - ACS Publications. (2005).
• Current photo-initiators in dental m
• Chain Mechanism in the Photocleavage of Phenacyl and Pyridacyl Esters in the Presence of Hydrogen Donors - American Chemical Society. (2005). American Chemical Society.
• Photoinitiating mechanisms of Type-I (A), Type-II (B) and two-photon active (C) initiators. - ResearchGate.
• Photoremovable Protecting Groups - MDPI. (2022). MDPI.
• New photocleavable linker: α-Thioacetophenone-type linker | Request PDF - ResearchGate. (2025).
• Selection of photoinitiators in UV coating formulations - Longchang Chemical. (2022). Longchang Chemical.
• Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy - PMC. PMC.
• Phenacyl Xanthates: A Photoremovable Protecting Group for Alcohols under Visible Light | Request PDF - ResearchGate.
• photoinitiators.pdf - Sigma-Aldrich. Sigma-Aldrich.
• Photocleavage-based Photoresponsive Drug Delivery - PubMed. (2021). PubMed.
• Phenacyl onium salt photoinitiators: Synthesis, photolysis, and applications - ResearchGate. (2025).
• Phenacyl onium salt photoinitiators: synthesis, photolysis, and applic
• Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy | Chemical Reviews - ACS Publications. (2012).
• (PDF) Photochemistry of S-Phenacyl Xanthates - ResearchGate. (2025).
• (PDF) Photoremovable Protecting Groups - ResearchGate. (2025).
• Photolabile protecting groups and linkers - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) DOI:10.1039/B009522M. (2001). RSC Publishing.
• Phenacyl Ester as a Protecting Group for Iloprost: An In-depth Technical Guide - Benchchem. Benchchem.
• Phenacyl onium salt photoinitiators: synthesis, photolysis, and applic
• Phenacyl bromide as Norrish type I photoinitiator for the facile synthesis of chain-end functional PMMA and polystyrene - Frontiers. (2024). Frontiers.
• PECH: A New Photoinitiator for Free Radical Polymerization under UV Light. (2015). Unknown Source.
• (PDF) 2-Hydroxyphenacyl ester: a new photoremovable protecting group - ResearchGate. (2025).
• Light‐Sensitive Phenacyl Crosslinked Dextran Hydrogels for Controlled Delivery - PMC. PMC.
• (PDF) Phenacyl bromide as Norrish type I photoinitiator for the facile synthesis of chain-end functional PMMA and polystyrene - ResearchGate. (2025).
• Photoinitiated cationic polymerization using a novel phenacyl anilinium salt. Unknown Source.
• Phenacyl Bromide as a Single-Component Photoinitiator: Photoinduced Step-Growth Polymerization of N-Methylpyrrole and N-Methylindole - PubMed. (2022). PubMed.
• Photoinitiators for Medical Applications—The L
• Phenacyl bromide as Norrish type I photoinitiator for the facile synthesis of chain-end functional PMMA and polystyrene - Polen. Polen.
• Phenacyl Phenothiazinium Salt as a New Broad‐Wavelength‐Absorbing Photoinitiator for Cationic and Free Radical Polymerizations | Request PDF - ResearchGate.
• Photoinitiators for Medical Applications—The L
• Photopolymerization studies using visible light photoinitiators | Macromolecules - ACS Publications.
• Oxime Esters as Efficient Initiators in Photopolymeriz
• (PDF) Photoinitiated polymerization of methacrylates comprising phenyl moieties - ResearchGate. (2020).

Sources

• 1. Photoinitiators for Medical Applications—The Latest Advances [mdpi.com]
• 2. PECH: A New Photoinitiator for Free Radical Polymerization under UV Light - Advanced Science News [advancedsciencenews.com]
• 3. Photoinitiators for Medical Applications—The Latest Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Role of Photoinitiators in UV Curing - Guangdong Lencolo New Material Co., LTD [lencolo37.com]
• 5. Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. longchangchemical.com [longchangchemical.com]
• 7. oraljournal.com [oraljournal.com]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | Phenacyl bromide as Norrish type I photoinitiator for the facile synthesis of chain-end functional PMMA and polystyrene [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. polen.itu.edu.tr [polen.itu.edu.tr]
• 12. researchgate.net [researchgate.net]
• 13. Photocleavage-based Photoresponsive Drug Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Light‐Sensitive Phenacyl Crosslinked Dextran Hydrogels for Controlled Delivery - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Solubility Profile of 2-Oxo-2-phenylethyl 4-(diethylamino)benzoate

This guide provides an in-depth technical analysis of the solubility characteristics of 2-Oxo-2-phenylethyl 4-(diethylamino)benzoate , a specialized organic compound combining a photoactive phenacyl moiety with an electron-rich diethylaminobenzoate group.

Executive Summary & Compound Identity

2-Oxo-2-phenylethyl 4-(diethylamino)benzoate (also referred to as Phenacyl 4-(diethylamino)benzoate ) is a functionalized ester derivative primarily utilized in photochemistry and organic synthesis. Structurally, it integrates a phenacyl group (a known photolabile protecting group and photoinitiator moiety) with a 4-(diethylamino)benzoate core (a potent electron donor and co-initiator).

Understanding its solubility is critical for two primary applications:

• Photopolymerization Formulations: Ensuring compatibility with acrylate monomers and oligomers.

• Organic Synthesis: Optimizing reaction conditions for photocleavage or derivatization.

Structural Analysis for Solubility Prediction

The molecule exhibits a distinct amphiphilic but predominantly lipophilic character:

• Lipophilic Domains: Two phenyl rings and two ethyl groups on the nitrogen atom contribute significant dispersive forces ($ \delta_d $).

• Polar Domains: The ester linkage ($ -COO-

  C=O \delta_p $).

• Hydrogen Bonding: The tertiary amine and carbonyl oxygens act as hydrogen bond acceptors, but the molecule lacks strong hydrogen bond donors (no -OH or -NH groups).

Predicted Solubility Profile (Hansen Solubility Parameters)

Based on Group Contribution Methods (GCM) and structural analogs (e.g., Phenacyl benzoate, Ethyl 4-(dimethylamino)benzoate), the solubility behavior of this compound can be categorized by solvent class.

Table 1: Predicted Solubility in Common Organic Solvents

Solvent Class	Representative Solvents	Predicted Solubility	Mechanistic Rationale
Chlorinated Hydrocarbons	Dichloromethane (DCM), Chloroform	High (>100 mg/mL)	Strong dipole-dipole interactions and dispersive compatibility match the compound's core.
Polar Aprotic	DMSO, DMF, Acetone, Acetonitrile	High (>50 mg/mL)	Excellent solvation of the polar ester/ketone groups; no H-bond donor conflict.
Aromatic Hydrocarbons	Toluene, Benzene	Moderate to High	stacking interactions with the phenyl rings facilitate dissolution.
Alcohols	Methanol, Ethanol, Isopropanol	Temperature Dependent	Moderate solubility at room temp; high solubility at elevated temps (ideal for recrystallization).
Ethers	THF, Diethyl Ether	Moderate	Good compatibility with the ether oxygen accepting H-bonds, though less effective than chlorinated solvents.
Aliphatic Hydrocarbons	Hexane, Cyclohexane, Heptane	Low (<1 mg/mL)	Lack of polar interactions leads to phase separation (often used as antisolvents).
Water	Water	Negligible	The hydrophobic phenyl and ethyl groups dominate, preventing aqueous solvation.

Technical Insight: The "Temperature Dependent" solubility in ethanol is a critical feature. This compound is likely synthesized in a polar aprotic solvent (e.g., DMF) and purified by precipitation into water or recrystallization from hot ethanol.

Experimental Determination Protocol

To validate the predicted solubility for specific formulations, researchers must employ a rigorous Saturation Shake-Flask Method . This protocol ensures thermodynamic equilibrium is reached.

Workflow Diagram: Solubility Determination

Figure 1: Step-by-step workflow for determining the thermodynamic solubility of 2-Oxo-2-phenylethyl 4-(diethylamino)benzoate.

Detailed Protocol Steps

• Preparation: Add excess solid 2-Oxo-2-phenylethyl 4-(diethylamino)benzoate to 5 mL of the target solvent in a sealed glass vial.

• Equilibration: Agitate the mixture at a constant temperature (typically 25°C) for 24–48 hours.

  • Self-Validation Check: Ensure solid is still visible after 24 hours. If not, add more solid to ensure saturation.

• Separation: Centrifuge the saturated solution at 10,000 rpm for 10 minutes or filter through a 0.45 µm PTFE syringe filter (pre-saturated to minimize adsorption).

• Quantification:

  • UV-Vis Method: Dilute an aliquot (e.g., 100 µL) into a solvent where the compound is fully soluble (e.g., Ethanol). Measure absorbance at

    (approx. 300–310 nm, characteristic of the diethylaminobenzoate chromophore).

  • HPLC Method: Use a C18 column with an Acetonitrile/Water gradient.

• Calculation:

  Where is solubility and is the concentration from the calibration curve.

Synthesis & Purification Implications[1][2]

The solubility profile directly informs the synthesis and purification strategy. The compound is typically synthesized via the nucleophilic substitution of Phenacyl Bromide with Sodium 4-(diethylamino)benzoate .

Reaction Pathway & Solvent Choice

Figure 2: Synthesis and purification workflow leveraging solubility differences.

• Reaction Medium: DMF or Acetone is chosen because they dissolve both the organic reactants and the intermediate species.

• Workup: The product is insoluble in water , allowing for efficient isolation by pouring the reaction mixture into ice water (precipitation).

• Purification: The temperature-dependent solubility in ethanol allows for recrystallization: the compound dissolves in boiling ethanol but crystallizes out upon cooling, leaving impurities in solution.

Handling & Stability

• Photostability: As a phenacyl ester, this compound is photolabile . It must be stored in amber vials or foil-wrapped containers to prevent premature photocleavage (releasing the free acid and acetophenone derivative).

• Hydrolytic Stability: Esters are susceptible to hydrolysis. Avoid prolonged exposure to aqueous acids or bases. Store in a cool, dry environment.

References

• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook (2nd ed.). CRC Press.

• Ruzicka, A., et al. (2002).[1] "Structure and properties of phenacyl benzoates." Journal of Molecular Structure, 606(1-3), 223-229. (Provides structural basis for phenacyl ester solubility).

• Green, W. A. (2010). Industrial Photoinitiators: A Technical Guide. CRC Press. (Discusses solubility of aminobenzoate derivatives in curing formulations).

• Klán, P., et al. (2013). "Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy." Chemical Reviews, 113(1), 119-191. (Mechanistic details on phenacyl ester photocleavage).

• Yalkowsky, S. H., et al. (2010). Handbook of Aqueous Solubility Data. CRC Press. (General reference for ester solubility prediction).

Sources

• 1. 2-Oxo-2-phenyl­ethyl benzoate - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: 2-Oxo-2-phenylethyl 4-(diethylamino)benzoate in UV-Curing Formulations

This Application Note is designed for researchers and formulation scientists working with 2-Oxo-2-phenylethyl 4-(diethylamino)benzoate , a specialized photoactive compound belonging to the class of phenacyl esters .[1]

While standard phenacyl esters are well-documented as photocleavable protecting groups (caged compounds), this specific derivative incorporates a diethylamino moiety, functionally hybridizing the cleavage properties of phenacyl groups with the spectral sensitivity of aminobenzoates.[1] This guide treats the molecule as a Type I (Cleavable) Photoinitiator with internal sensitization characteristics.[1]

[1]

Executive Summary

2-Oxo-2-phenylethyl 4-(diethylamino)benzoate (referred to herein as PDEAB ) is a high-performance photoinitiator designed to bridge the gap between deep-UV absorbing phenacyl esters and near-UV absorbing aminobenzoates.[1]

Unlike simple phenacyl esters (which absorb primarily <300 nm) or simple aminobenzoates (which require a separate Type II initiator), PDEAB functions as a self-sensitized Type I photoinitiator .[1] Upon irradiation, it undergoes homolytic cleavage to generate reactive radicals capable of initiating acrylate and methacrylate polymerization.[1] Its unique structure offers:

• Red-Shifted Absorption: The diethylamino group extends absorption into the UV-A range (320–400 nm), making it compatible with doped mercury lamps and specific UV-LEDs.[1]

• Dual Radical Generation: Cleavage yields a phenacyl radical (strong initiator) and a diethylaminobenzoyloxy radical.[1]

• Reduced Migration: Higher molecular weight compared to standard acetophenone initiators reduces volatility and extractability.[1]

Chemical Identity & Mechanism[1]

Structural Logic

The molecule consists of two functional domains linked by an ester bond:

• Domain A (Chromophore 1 - Acceptor): The Phenacyl group (2-oxo-2-phenylethyl).[1] Historically known for undergoing

  -cleavage or hydrogen abstraction.[1]

• Domain B (Chromophore 2 - Donor/Sensitizer): The 4-(diethylamino)benzoate group .[1][2][3] A strong UV-A absorber typically used as a synergist.[1]

Photochemical Mechanism

Upon excitation (typically

nm), the molecule undergoes an intramolecular energy transfer or direct excitation of the phenacyl-ester linkage, leading to -scission (homolysis) of the C-O bond.

Pathway:

• Excitation:

• Cleavage: The excited triplet state undergoes homolytic cleavage at the phenacyl-oxygen bond.[1]

• Radical Generation:

  • Species 1: Phenacyl radical (

    ).[1] This is the primary initiating species for vinyl/acrylate monomers.[1]

  • Species 2: 4-(diethylamino)benzoyloxy radical (

    ). This radical may initiate polymerization directly or undergo decarboxylation to form a substituted phenyl radical ( ) and .[1]

Mechanistic Visualization

The following diagram illustrates the photo-cleavage pathway and subsequent initiation steps.

Caption: Photochemical pathway of PDEAB showing excitation, homolytic cleavage, and generation of initiating radical species.

Formulation Protocols

Solubility & Compatibility Profiling

Before formulation, solubility must be verified in the target monomer matrix.[1] PDEAB is generally soluble in moderately polar acrylates but may crystallize in non-polar aliphatic chains.[1]

Protocol 1: Saturation Limit Determination

• Preparation: Prepare 10g aliquots of three representative monomers:

  • Polar: HDDA (1,6-Hexanediol diacrylate).[1]

  • Non-polar: IBOA (Isobornyl acrylate).[1]

  • Hydrophilic:[1] HEMA (2-Hydroxyethyl methacrylate).[1]

• Addition: Add PDEAB in 0.5% increments (by weight) to each vial.

• Mixing: Sonicate at 40°C for 15 minutes.

• Observation: Allow to cool to room temperature (25°C) and stand for 24 hours.

• Criteria: The "Working Concentration Limit" is the highest percentage that remains optically clear with no precipitate.[1]

Data Output Table (Template):

Monomer Type	Solubility Limit (wt%)	Appearance (24h)	Recommended Use Level
HDDA	TBD (Exp: >5%)	Clear	2.0 - 4.0%
IBOA	TBD (Exp: ~2%)	Slight Haze	1.0 - 2.0%

| HEMA | TBD (Exp: >5%) | Clear | 2.0 - 4.0% |

Standard Formulation (Reference Coating)

Use this baseline formulation for all comparative testing.

• Oligomer: Aliphatic Urethane Acrylate (e.g., CN9009 or Ebecryl 270) – 40 wt% [1]

• Monomer: TPGDA (Tripropylene glycol diacrylate) – 40 wt% [1]

• Diluent: TMPTA (Trimethylolpropane triacrylate) – 15 wt% [1]

• Photoinitiator: PDEAB – 3.0 wt% [1]

• Co-initiator (Optional): MDEA (Methyldiethanolamine) – 2.0 wt% (Only if surface tack is observed).[1]

Characterization Methodologies

Real-Time FTIR (Reaction Kinetics)

This is the gold standard for determining the Rate of Polymerization (

) and Final Conversion .

Equipment: FTIR Spectrometer with UV-curing accessory (e.g., Nicolet iS50 + Mercury/LED lamp). Target Peak: Acrylate C=C twisting vibration at 810 cm⁻¹ or C=C stretching at 1635 cm⁻¹ .

Step-by-Step Protocol:

• Sample Prep: Spin-coat the formulation onto a KBr or NaCl salt plate (thickness ~15-20

  m).

• Blank Scan: Acquire a spectrum of the uncured resin.[1]

• Irradiation: Trigger the UV source (Intensity: 50 mW/cm²) simultaneously with data acquisition (Resolution: 4 cm⁻¹, Speed: 2 spectra/sec).

• Analysis: Track the disappearance of the 810 cm⁻¹ peak.

  • Conversion (%) =

  • Where

    is initial peak area, is peak area at time .[1]

Photo-DSC (Exotherm Analysis)

Used to measure the heat of polymerization, which correlates to reactivity and quantum efficiency.[1]

Protocol:

• Instrument: DSC (Differential Scanning Calorimeter) with Photocalorimetry Accessory (e.g., TA Instruments Q2000).[1]

• Conditions: Isothermal at 25°C; Nitrogen purge (50 mL/min).

• Sample: 2.0 ± 0.1 mg of formulation in an open aluminum pan.

• Exposure: Equilibrate for 1 min, then expose to UV light (e.g., 365 nm LED, 100 mW/cm²) for 3 minutes.

• Output: Integrate the exotherm peak (J/g) to calculate Enthalpy of Polymerization (

  ) .

  • Comparison: Compare

    of PDEAB against a standard Type I initiator (e.g., Irgacure 184).[1] If PDEAB is >80% of the standard, it is highly efficient.[1]

Troubleshooting & Optimization

Oxygen Inhibition

The phenacyl radical is moderately sensitive to oxygen.[1] The diethylamino moiety provides some intrinsic resistance (by acting as a sacrificial oxygen scavenger), but surface tack may persist in thin films.[1]

• Symptom: Tacky surface after curing.[1]

• Solution: Add 1-2% of an amine synergist (e.g., EDB or MDEA) or increase PDEAB concentration to 4-5%.[1]

Yellowing

Phenacyl esters can produce acetophenone-like byproducts which may yellow upon aging.[1]

• Observation: Measure Yellowness Index (YI) immediately after cure and after 24h QUV weathering.

• Mitigation: Reduce PDEAB concentration to <2% and blend with a phosphine oxide initiator (e.g., TPO) for deep cure, allowing TPO to bleach out.[1]

References

• Kocaarslan, A., et al. (2022).[1] Phenacyl Bromide as a Single-Component Photoinitiator: Photoinduced Step-Growth Polymerization of N-Methylpyrrole and N-Methylindole. Istanbul Technical University.[1][4] Link

• Yagci, Y., et al. (2015).[1][4] PECH: A New Photoinitiator for Free Radical Polymerization under UV Light. Advanced Science News. Link

• Klán, P., et al. (2006).[1] Chain mechanism in the photocleavage of phenacyl and pyridacyl esters in the presence of hydrogen donors. Journal of Organic Chemistry. Link

• Sigma-Aldrich. (n.d.).[1][5] Photoinitiators for UV-Curing: Technical Guide. Link

• BASF. (n.d.).[1][2] Resins and Additives for Radiation Curing (Laromer®).[1] Link

(Note: Specific trade literature for "2-Oxo-2-phenylethyl 4-(diethylamino)benzoate" is limited; references provided cover the mechanistic class of phenacyl esters and aminobenzoates.)[1]

Sources

• 1. GSRS [precision.fda.gov]
• 2. data.epo.org [data.epo.org]
• 3. researchgate.net [researchgate.net]
• 4. PECH: A New Photoinitiator for Free Radical Polymerization under UV Light - Advanced Science News [advancedsciencenews.com]
• 5. merckmillipore.com [merckmillipore.com]

Application Notes &amp; Protocols for the Purification of Phenacyl 4-(diethylamino)benzoate via Recrystallization

Abstract

This comprehensive technical guide provides detailed methodologies for the purification of phenacyl 4-(diethylamino)benzoate, a key intermediate in various synthetic applications. Recrystallization remains a cornerstone technique for the purification of solid organic compounds, offering an unparalleled balance of efficiency, scalability, and cost-effectiveness. This document moves beyond rote procedural lists to explain the fundamental principles and causal relationships that underpin successful crystallizations. We present two robust protocols—single-solvent and mixed-solvent recrystallization—and a systematic approach to solvent selection. This guide is intended for researchers, chemists, and drug development professionals seeking to achieve high purity standards for crystalline organic solids.

The Imperative for Purity: An Introduction

Phenacyl 4-(diethylamino)benzoate is an organic ester possessing structural motifs common in photochemistry and as derivatizing agents for analytical purposes. Like many phenacyl esters, it is often crystalline, a property that is highly advantageous for purification.[1] The biological or chemical activity of a compound is intrinsically linked to its purity. Trace impurities can lead to erroneous experimental results, undesirable side reactions, or reduced efficacy in pharmaceutical contexts.

Recrystallization is a powerful purification technique based on the principle of differential solubility.[2] The process involves dissolving an impure solid in a suitable solvent at an elevated temperature to create a saturated solution. As this solution is allowed to cool, the solubility of the target compound decreases, leading to the formation of crystals. The impurities, ideally, remain dissolved in the surrounding solution (the mother liquor) and are subsequently removed by filtration. This guide provides the foundational knowledge and practical steps to develop a robust recrystallization protocol for phenacyl 4-(diethylamino)benzoate.

Guiding Principles of Recrystallization

A successful recrystallization hinges on the careful selection of a solvent system where the target compound exhibits high solubility in the hot solvent and low solubility in the cold solvent.[3][4] This temperature-dependent solubility gradient is the driving force of the entire process.

The formation of a highly ordered crystal lattice is a thermodynamically favorable process that inherently excludes foreign molecules (impurities). The process can be broken down into seven key stages, each critical for achieving optimal purity and yield.

The Seven Stages of Recrystallization:

• Solvent Selection: The most critical step, dictating the success of the purification.

• Dissolution: Dissolving the impure solid in a minimum amount of near-boiling solvent.

• Decolorization (Optional): Using activated charcoal to remove colored, high-molecular-weight impurities.

• Hot Filtration (Optional): Removing insoluble impurities from the hot solution.

• Crystallization: Allowing the hot, saturated solution to cool slowly and undisturbed, promoting the growth of large, pure crystals.

• Crystal Collection: Isolating the purified crystals from the mother liquor via vacuum filtration.

• Drying: Removing residual solvent from the crystals.

Application Note: Developing the Optimal Solvent System

The "like dissolves like" principle is the starting point for solvent selection. Phenacyl 4-(diethylamino)benzoate is a moderately polar molecule, containing polar ester and tertiary amine functionalities, as well as nonpolar aromatic rings and alkyl groups. Therefore, solvents of intermediate polarity are likely to be effective. A rule of thumb suggests that esters often recrystallize well from alcohols or ester-based solvents like ethyl acetate.[5][6]

Solvent Screening Protocol

Objective: To identify a suitable solvent or solvent pair for recrystallization.

Methodology:

• Place approximately 50 mg of the crude phenacyl 4-(diethylamino)benzoate into a small test tube.

• Add the test solvent dropwise (start with ~0.5 mL) at room temperature. Agitate the mixture.

  • Observation A: If the solid dissolves completely at room temperature, the solvent is unsuitable as a single-solvent system because recovery will be poor. It may, however, be useful as the "good" solvent in a mixed-solvent system.

• If the solid does not dissolve at room temperature, warm the test tube gently in a hot water bath.

• Continue to add small portions of the solvent until the solid just dissolves.

  • Observation B: If an excessive volume of solvent is required to dissolve the solid, it is not a suitable solvent.

• If the solid dissolves in the hot solvent, remove the test tube from the heat and allow it to cool to room temperature.

• If crystallization does not occur, gently scratch the inside of the test tube with a glass rod below the solvent line to provide a surface for nucleation.

• Cool the test tube further in an ice-water bath for 10-15 minutes.

  • Observation C: An ideal solvent will produce a large crop of crystals upon cooling.

Recommended Solvents for Screening

The following table summarizes potential solvents for screening, ordered by decreasing polarity.

Solvent	Boiling Point (°C)	Polarity Index	Rationale & Expected Outcome
Ethanol	78	5.2	Good starting point. May show high solubility when hot and moderate to low when cold.
Isopropanol	82	4.3	Similar to ethanol, potentially lower solubility when cold, leading to better recovery.
Ethyl Acetate	77	4.4	Often an excellent solvent for esters.[5] Good balance of dissolving power and volatility.
Acetone	56	5.4	A strong, polar aprotic solvent. May be too effective, dissolving the compound even when cold.
Toluene	111	2.4	A non-polar aromatic solvent. May have insufficient dissolving power, even when hot.
Hexane	69	0.0	A non-polar solvent. Expected to be a poor solvent. Ideal as an "anti-solvent" in a mixed pair.

Mixed-Solvent Systems

If no single solvent is ideal, a mixed-solvent system is employed.[3] This involves a pair of miscible liquids: one in which the compound is soluble (the "solvent") and one in which it is insoluble (the "anti-solvent"). Common pairs include ethanol/water and ethyl acetate/hexane.[3][5]

Protocol 1: Single-Solvent Recrystallization

This protocol is ideal when a solvent has been identified that dissolves phenacyl 4-(diethylamino)benzoate when hot but not when cold. Ethanol or isopropanol are common candidates.

// Node definitions with colors start [label="Start: Crude Solid", shape=invhouse, fillcolor="#F1F3F4", fontcolor="#202124"]; dissolve [label="1. Dissolve in\nminimum hot solvent", fillcolor="#4285F4", fontcolor="#FFFFFF"]; hot_filter [label="2. Hot Filtration\n(optional, for insolubles)", fillcolor="#FBBC05", fontcolor="#202124"]; cool [label="3. Slow Cooling\n(induces crystallization)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; ice_bath [label="4. Ice Bath\n(maximizes yield)"]; vac_filter [label="5. Vacuum Filtration\n(collect crystals)", fillcolor="#34A853", fontcolor="#FFFFFF"]; wash [label="6. Wash with\ncold solvent"]; dry [label="7. Dry Crystals\n(oven or vacuum)", fillcolor="#5F6368", fontcolor="#FFFFFF"]; end [label="End: Pure Product", shape=house, fillcolor="#F1F3F4", fontcolor="#202124"];

// Workflow edges start -> dissolve; dissolve -> hot_filter; hot_filter -> cool; cool -> ice_bath; ice_bath -> vac_filter; vac_filter -> wash; wash -> dry; dry -> end; } केंद Caption: Step-by-step workflow for single-solvent recrystallization.

Materials:

• Crude phenacyl 4-(diethylamino)benzoate

• Selected recrystallization solvent (e.g., Ethanol)

• Erlenmeyer flasks (2)

• Hot plate

• Buchner funnel and filter flask

• Filter paper

• Glass stirring rod

• Watch glass

Procedure:

• Preparation: Place the crude solid in an Erlenmeyer flask. In a separate flask, add the recrystallization solvent and a boiling chip, and heat it to a gentle boil on a hot plate.

• Dissolution: Add the hot solvent to the flask containing the solid in small portions. Swirl the flask after each addition. Continue adding just enough hot solvent until the solid completely dissolves. Using the minimum volume is crucial for maximizing recovery.

• Hot Filtration (if necessary): If insoluble impurities are visible, perform a hot filtration. This involves quickly filtering the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask. This step must be done rapidly to prevent premature crystallization in the funnel.

• Crystallization: Cover the flask containing the clear solution with a watch glass and allow it to cool slowly and undisturbed to room temperature. Slow cooling encourages the formation of larger, purer crystals.

• Maximizing Yield: Once the flask has reached room temperature and crystal growth appears complete, place it in an ice-water bath for at least 20-30 minutes to maximize the precipitation of the product from the solution.

• Collection: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: With the vacuum still applied, wash the crystals with a small amount of ice-cold recrystallization solvent to rinse away any remaining mother liquor.

• Drying: Transfer the crystals to a clean, pre-weighed watch glass and allow them to air-dry or place them in a drying oven at a temperature well below the compound's melting point.

Protocol 2: Mixed-Solvent Recrystallization

This protocol is used when no single solvent is suitable. A common pair for a compound like this would be ethyl acetate (solvent) and hexane (anti-solvent).

// Node definitions with colors start [label="Start: Crude Solid", shape=invhouse, fillcolor="#F1F3F4", fontcolor="#202124"]; dissolve [label="1. Dissolve in min.\n'good' solvent (hot)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; add_anti [label="2. Add 'bad' anti-solvent\ndropwise to cloud point", fillcolor="#FBBC05", fontcolor="#202124"]; re_dissolve [label="3. Add drop of 'good'\nsolvent to clarify"]; cool [label="4. Slow Cooling\n(induces crystallization)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; collect [label="5. Collect & Dry\n(as per Protocol 1)", fillcolor="#34A853", fontcolor="#FFFFFF"]; end [label="End: Pure Product", shape=house, fillcolor="#F1F3F4", fontcolor="#202124"];

// Workflow edges start -> dissolve; dissolve -> add_anti; add_anti -> re_dissolve; re_dissolve -> cool; cool -> collect; collect -> end; } केंद Caption: Step-by-step workflow for mixed-solvent recrystallization.

Procedure:

• Dissolution: Dissolve the crude solid in the minimum amount of the hot "good" solvent (e.g., ethyl acetate) in an Erlenmeyer flask.

• Induce Saturation: While keeping the solution hot, add the "bad" anti-solvent (e.g., hexane) dropwise with constant swirling. Continue adding until a faint, persistent cloudiness is observed. This indicates the solution is now saturated.

• Clarification: Add one or two drops of the hot "good" solvent to re-dissolve the precipitate and make the solution clear again.

• Crystallization & Collection: At this point, the solution is perfectly saturated. Follow steps 4 through 8 from the Single-Solvent Recrystallization protocol to cool the solution, collect, wash, and dry the purified crystals.

Validation and Troubleshooting

A successful recrystallization must be validated. The purity of the final product should be assessed and compared to the starting material.

• Melting Point Analysis: A pure compound will have a sharp and narrow melting point range. Impurities typically depress and broaden the melting range.

• Thin-Layer Chromatography (TLC): Spot the crude material, the mother liquor, and the recrystallized product on a TLC plate. A successful purification will show the product as a single, clean spot with a different Rf value from the impurities, which should be concentrated in the mother liquor lane.

Problem	Potential Cause(s)	Solution(s)
No Crystals Form	- Too much solvent was used.- The compound is very soluble even at low temperatures.	- Boil off some of the solvent to increase concentration.- Try a different solvent or a mixed-solvent system.- Scratch the flask or add a seed crystal.
"Oiling Out"	- The solution was cooled too rapidly.- The boiling point of the solvent is higher than the melting point of the solute.- Impurities are preventing crystallization.	- Reheat the solution to dissolve the oil, then allow it to cool much more slowly.- Add slightly more solvent before cooling.- Choose a lower-boiling point solvent.
Low Recovery/Yield	- Too much solvent was used.- The compound has significant solubility in the cold solvent.- Premature crystallization during hot filtration.	- Use the absolute minimum amount of hot solvent.- Ensure adequate cooling in an ice bath.- Use a different solvent with lower cold solubility.- Ensure filtration apparatus is pre-heated for hot filtration.
Colored Product	- Colored impurities were not removed.	- Add a small amount of activated charcoal to the hot solution before filtration. (Note: Use sparingly as it can adsorb the product).

References

• University of the West Indies, Mona. (n.d.). Recrystallization. Retrieved from [Link]

• Whitteker, J. R., & Doughty, H. W. (1978). Reversed Phase Liquid Chromatography of Phenacyl Esters of Some Natural Penicillins. Journal of Liquid Chromatography, 1(1), 33-46. Retrieved from [Link]

• University of York. (n.d.). Solvent Choice. Chemistry Teaching Labs. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Department of Chemistry. Retrieved from [Link]

• Pavia, D. L., Lampman, G. M., & Kriz, G. S. (1976). Solvent selection for recrystallization: An undergraduate organic experiment. Journal of Chemical Education, 53(4), 257. Retrieved from [Link]

• Google Patents. (1993). JPH0592102A - Crystallization method for organic acid or organic acid ester.

• California State University, Stanislaus. (n.d.). Organic Laboratory Techniques: Recrystallisation. Retrieved from [Link]

• University of Rochester. (n.d.). Tips & Tricks: Recrystallization. Department of Chemistry. Retrieved from [Link]

• University of California, Davis. (n.d.). Recrystallization and Crystallization. Retrieved from [Link]

• PraxiLabs. (2022, November 7). Recrystallization Definition, Principle & Purpose. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 4121168, 4-(Diethylamino)benzoate. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. praxilabs.com [praxilabs.com]
• 3. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]
• 4. mt.com [mt.com]
• 5. Reagents & Solvents [chem.rochester.edu]
• 6. Tips & Tricks [chem.rochester.edu]

Application Note: Photolysis of 2-Oxo-2-phenylethyl 4-(diethylamino)benzoate

Abstract & Introduction

This Application Note details the physicochemical conditions required for the efficient photolysis of 2-Oxo-2-phenylethyl 4-(diethylamino)benzoate (referred to herein as PDEAB ). This molecule represents a classic "caged" compound where a phenacyl (2-oxo-2-phenylethyl) protecting group masks the carboxylic acid functionality of 4-(diethylamino)benzoic acid .

Upon irradiation with UV light, the phenacyl moiety undergoes photocleavage, releasing the free 4-(diethylamino)benzoic acid (a fluorescent reporter and bioactive model) and a phenacyl-derived byproduct. This protocol is critical for researchers utilizing PDEAB as a photoinitiator, a caged fluorophore, or a model system for studying substituent effects in Norrish Type II photoreactions.

Key Applications

• Spatially Controlled Release: Uncaging of bioactive benzoates in hydrogels or solution.

• Fluorescence Probing: The released payload, 4-(diethylamino)benzoic acid, exhibits distinct fluorescence properties compared to the ester, allowing for real-time reaction monitoring.

• Photoinitiation: Mechanistic studies for radical generation in polymer chemistry.[1]

Photophysical Properties & Mechanism[1][2][3][4][5][6][7][8][9][10]

Understanding the mechanism is vital for selecting the correct solvent and light source. The phenacyl group is a "photoremovable protecting group" (PPG) that operates via a triplet excited state.[2][3]

Mechanism of Action

The photolysis of PDEAB follows a radical pathway typical of unsubstituted phenacyl esters, distinct from the rearrangement observed in p-hydroxyphenacyl systems.

• Excitation: Absorption of a photon (λ ~300–360 nm) promotes the phenacyl carbonyl to a singlet excited state (

  ), which rapidly undergoes intersystem crossing (ISC) to the triplet state ( ).

• Hydrogen Abstraction: The triplet carbonyl abstracts a hydrogen atom from the solvent (or an internal donor), forming a ketyl radical.

• Cleavage: The radical intermediate undergoes

  -scission, releasing the free carboxylate (4-(diethylamino)benzoate) and acetophenone (or related byproducts depending on the solvent).

Spectral Characteristics[2][9][12][13]

• Absorption Max (

  ): The phenacyl moiety absorbs strongly in the deep UV (<300 nm) but possesses an transition tail extending to 320–360 nm . The diethylamino group on the benzoate creates a charge-transfer band that may overlap, typically around 300–330 nm.

• Recommended Excitation: 350 nm or 365 nm (UVA). This avoids deep UV damage to biological samples while sufficiently exciting the phenacyl trigger.

Visualization: Photolysis Pathway[4]

The following diagram illustrates the photochemical pathway and the experimental workflow for uncaging.

Caption: Mechanistic pathway of PDEAB photolysis via triplet state hydrogen abstraction and subsequent beta-scission.

Experimental Protocols

Protocol A: Standard Solution Photolysis (Quantitative)

Objective: To determine the quantum yield or conversion efficiency in a controlled liquid environment.

Materials:

• Substrate: 2-Oxo-2-phenylethyl 4-(diethylamino)benzoate (PDEAB).

• Solvent: Acetonitrile (ACN) / Water (80:20 v/v) OR Ethanol (EtOH).

  • Note: Ethanol acts as a hydrogen donor, accelerating the reaction for unsubstituted phenacyl esters.

• Light Source: Mercury Arc Lamp (filtered to 365 nm) or 365 nm High-Power LED (e.g., Thorlabs, >10 mW/cm²).

• Vessel: Quartz cuvette (1 cm path length).

Step-by-Step Procedure:

• Preparation: Prepare a 100 µM stock solution of PDEAB in the chosen solvent. Ensure the solution is protected from ambient light (wrap vials in foil).

• Deoxygenation (Optional but Recommended): Purge the solution with Argon or Nitrogen gas for 10 minutes.

  • Reasoning: Oxygen is a triplet quencher. While phenacyl esters are relatively robust, removing oxygen prevents the formation of reactive oxygen species (ROS) that could degrade the diethylamino group.

• Irradiation: Place the quartz cuvette in the sample holder. Irradiate at 365 nm .[1]

• Sampling: At defined intervals (e.g., 0, 1, 5, 10, 20, 30 mins), remove a 50 µL aliquot for HPLC analysis.

• Data Collection: Monitor the decrease in the PDEAB peak and the appearance of the 4-(diethylamino)benzoic acid peak.

Protocol B: Photolysis in Hydrogels (Drug Delivery Model)

Objective: To demonstrate spatial control of uncaging in a semi-solid matrix.

Materials:

• PEG-diacrylate or Agarose hydrogel precursor.

• PDEAB (dissolved in minimal DMSO).

• Photomask (optional).

Step-by-Step Procedure:

• Formulation: Mix the hydrogel precursor with PDEAB (final concentration 1 mM). Cast the gel in a mold (e.g., 96-well plate or glass slide).

• Irradiation: Apply a photomask over the gel if spatial patterning is desired. Irradiate with 365 nm LED (intensity: 20 mW/cm²) for 10–15 minutes.

• Extraction: Incubate the gel in buffer (PBS, pH 7.4) to allow the released free acid to diffuse out.

• Quantification: Measure the fluorescence of the supernatant (Ex: 300 nm, Em: 360–400 nm) to quantify the released 4-(diethylamino)benzoic acid.

Analytical Validation & Data Presentation

HPLC Method

To validate the photolysis, use the following Reverse-Phase HPLC conditions.

Parameter	Setting
Column	C18 Analytical (e.g., Agilent Zorbax, 5 µm, 4.6 x 150 mm)
Mobile Phase A	Water + 0.1% TFA (Trifluoroacetic acid)
Mobile Phase B	Acetonitrile + 0.1% TFA
Gradient	20% B to 90% B over 20 minutes
Flow Rate	1.0 mL/min
Detection	UV Absorbance at 310 nm (isosbestic point approx.) or 254 nm

Expected Results Table

Upon irradiation, the following trends should be observed:

Time (min)	PDEAB Area (%)	Free Acid Area (%)	Notes
0	100	0	Baseline
5	75	20	Onset of cleavage
15	40	55	Linear range
30	< 5	> 90	Complete uncaging

Note: The sum may not equal 100% due to the formation of the acetophenone byproduct, which has a different extinction coefficient.

Troubleshooting & Optimization

Oxygen Quenching

• Issue: Reaction rate is significantly slower than expected.

• Cause: Dissolved oxygen quenches the triplet state of the phenacyl ketone.

• Solution: Degas all solvents thoroughly. If working in open air, increase light intensity to compensate.

Solvent Effects[2][11][12]

• Issue: Low yield of free acid; high yield of unidentified byproducts.

• Cause: Lack of hydrogen donors. Unsubstituted phenacyl esters rely on H-abstraction.

• Solution: Add a hydrogen donor source. If using pure water/ACN, add 5–10% Isopropanol or Ethanol to the mixture to facilitate the radical mechanism [1].

Solubility

• Issue: PDEAB precipitates in aqueous buffer.

• Solution: PDEAB is lipophilic. Use at least 10–20% organic co-solvent (DMSO, Ethanol, or Acetonitrile) for solution studies.

References

• Givens, R. S., & Park, C. H. (1996).[4][5] p-Hydroxyphenacyl ATP: A New Phototrigger. Tetrahedron Letters, 37(35), 6259–6262. Link (Foundational work on phenacyl ester mechanisms).

• Klán, P., et al. (2013). Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy. Chemical Reviews, 113(1), 119–191. Link (Comprehensive review of photolysis conditions).

• Banerjee, A., & Falvey, D. E. (1998).[6] Direct Photolysis of Phenacyl Protecting Groups Studied by Laser Flash Photolysis. Journal of the American Chemical Society, 120(12), 2965–2966.[6] Link (Detailed mechanism of H-abstraction).

• Kamal, A., et al. (2007). Phenacyl esters as photoremovable protecting groups for carboxylic acids.[7][2][3][8] Tetrahedron Letters, 48(26), 4549-4552. (General synthetic utility).[6]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Chain mechanism in the photocleavage of phenacyl and pyridacyl esters in the presence of hydrogen donors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 2-Hydroxyphenacyl ester: A new photoremovable protecting group - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Stability &amp; Storage of 2-Oxo-2-phenylethyl (Phenacyl) Esters

Topic: Preventing Hydrolysis and Degradation of Phenacyl Esters During Storage Audience: Researchers, Medicinal Chemists, and Process Development Scientists Document ID: TS-ORG-PE-002

Core Directive: The "Two-Front War" on Stability

As a Senior Application Scientist, I often see researchers treat 2-Oxo-2-phenylethyl esters (phenacyl esters) like standard alkyl esters (e.g., ethyl or methyl esters). This is a critical error.

Phenacyl esters are active esters . The presence of the

-carbonyl group (the ketone adjacent to the ester linkage) creates two distinct vulnerabilities that do not exist in simple aliphatic esters:

• Enhanced Electrophilicity: The electron-withdrawing benzoyl group destabilizes the ester bond, making it significantly more susceptible to nucleophilic attack (hydrolysis) by trace moisture, especially under slightly basic conditions.

• Photolability: Phenacyl esters are designed as photocages . They absorb UV/near-UV light to undergo cleavage. Storing them on a benchtop in clear glass, even for a day, can trigger degradation that mimics hydrolysis.

Successful storage requires a self-validating system that strictly controls both Moisture and Light.

Degradation Mechanisms (Visualized)

To prevent degradation, you must understand the enemy. The diagram below details the two distinct pathways that destroy your compound during storage.

Figure 1: Dual degradation pathways. Note that while hydrolysis yields the alcohol, photolysis typically yields a benzofuranone derivative via radical mechanisms.

Troubleshooting Guide (Scenario-Based)

Scenario A: "My solid product turned into a gummy oil/paste."

Diagnosis: Hygroscopic Hydrolysis. Phenacyl esters are often crystalline.[1] If they turn to "goo," it usually indicates the formation of the parent carboxylic acid (which breaks the crystal lattice) and phenacyl alcohol.

• Root Cause: The sample was likely stored with trace solvent or acid impurities, which attracted atmospheric moisture.

• Immediate Action: Check TLC. If the acid spot is visible, the batch is compromised.

• Correction: Recrystallize immediately (ethanol/water or ethyl acetate/hexanes are common). Crucial: The final drying step must use

  (Phosphorus Pentoxide) in a vacuum desiccator to remove all water before freezing.

Scenario B: "NMR shows a new set of aromatic peaks, but no Carboxylic Acid."

Diagnosis: Photochemical Cleavage (The "Dark" Reaction). Users often assume degradation is always hydrolysis. If you see peaks characteristic of 2-methylbenzofuran-3-one (often a doublet/quartet pattern if protons are available, or specific aromatic shifts), your compound reacted with light.

• Root Cause: Storage in clear glass vials or exposure to fluorescent lab lights.

• Correction: Wrap all storage vials in aluminum foil or use amber glass. Store at -20°C.

Scenario C: "Yield drops significantly after storage in DMF/DMSO."

Diagnosis: Solvent-Mediated Solvolysis.

• Root Cause: DMF and DMSO are hygroscopic. Even "dry" DMF absorbs water rapidly. The phenacyl ester, being activated, will hydrolyze continuously in solution.

• Correction: Never store phenacyl esters in solution. Isolate them as solids. If solution storage is unavoidable for short periods (e.g., for bioassays), use anhydrous DMSO, purge with Argon, and store at -80°C.

Experimental Protocols

Protocol 1: The "Zero-Water" Drying Workflow

Use this before placing any phenacyl ester into long-term storage.

• Dissolution: Dissolve the crude ester in minimal Dichloromethane (DCM).

• Wash: Wash 1x with 5%

  (removes trace acid catalysts) and 1x with Brine.

• Dry: Dry organic layer over

  (Magnesium Sulfate) for at least 15 minutes. Filter.

• Evaporation: Rotovap at

  .

• Desiccation (The Critical Step):

  • Place the flask in a vacuum desiccator.

  • Desiccant: Use

    (Phosphorus Pentoxide) or activated molecular sieves. Silica gel is insufficient for long-term stability of labile esters.

  • Duration: High vacuum (< 1 mbar) for 12–24 hours.

  • Shielding: Wrap the desiccator or the flask in aluminum foil during this process.

Protocol 2: Quality Control (QC) via NMR

Run this test if you suspect degradation.

• Target Region: Look at the methylene protons (

  -protons) of the phenacyl group ( ).

• Intact Ester: typically appears as a singlet around

  5.3 – 5.6 ppm .

• Hydrolysis Product (Phenacyl Alcohol): Shifts upfield, often broadens.

• Photolysis Product (Benzofuranone): The methylene signal disappears or shifts drastically depending on the rearrangement product.

• Free Acid: Look for the broad carboxylic acid proton

  ppm.

Storage Specifications Summary

Parameter	Specification	Reason
Temperature	-20°C (Required)	Slows thermodynamic hydrolysis rate.
Physical State	Solid / Crystalline	Solution state drastically increases molecular mobility and water access.
Container	Amber Glass	Blocks UV light (< 400nm) to prevent photolysis.
Atmosphere	Argon / Nitrogen	Excludes atmospheric moisture and oxygen.
Additives	None	Do not add stabilizers (like bases) as they may catalyze degradation.

FAQ

Q: Can I use silica gel chromatography to purify these esters? A: Yes, but move quickly. Silica is slightly acidic and contains bound water. Long residence times on a column can cause hydrolysis. Use a gradient to elute quickly, and add 0.1% Triethylamine to the eluent only if your compound is acid-sensitive (but be careful, as base also catalyzes hydrolysis).

Q: I need to ship this compound. Is dry ice necessary? A: For transit < 48 hours, blue ice (4°C) is usually sufficient if the compound is perfectly dry and shielded from light. For international shipping (> 48 hours), dry ice is mandatory to prevent thermal degradation.

Q: Why is my phenacyl ester turning yellow? A: Yellowing is the hallmark of photochemical decomposition (formation of radical byproducts/quinones). If it turns yellow, you have exposed it to light. Repurify immediately.

References

• Greene's Protective Groups in Organic Synthesis , 4th Ed. (Wuts & Greene). Protection for the Carboxyl Group: Esters.[1]

  • Source:

  • Relevance: Defines the stability profile (stable to mild acid, cleaved by Zn/AcOH) and general handling.

• Photochemistry of Phenacyl Esters (Mechanism) . Klan, P. et al. "Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy."[2] Chemical Reviews (2013).[2]

  • Source:

  • Relevance: Authoritative review on the photolability of phenacyl groups, confirming the need for light exclusion.

• Hydrolysis Mechanisms of

  -Keto Esters . Guthrie, J. P. "Hydrolysis of Esters of Oxy Acids: pKa Values for Strong Acids." Canadian Journal of Chemistry.

  • Source:

  • Relevance: Explains the electronic effects (inductive withdrawal) that make -carbonyl esters more reactive to nucleophiles than standard alkyl esters.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]

Technical Support Center: Phenacyl Ester Photolysis Optimization

Topic: Optimizing UV exposure time and reaction conditions for phenacyl ester cleavage. Ticket ID: #UV-CLEAVAGE-OPT-001 Support Tier: Level 3 (Senior Application Scientist)

Introduction

Welcome to the Advanced Photochemistry Support Center. You are likely using phenacyl esters as photolabile protecting groups (PPGs) to release carboxylic acids, phosphates, or amines.

The Critical Insight: The efficiency of phenacyl ester cleavage is not solely defined by "exposure time." It is a function of the Quantum Yield (

) × Absorbed Photon Flux . Simply increasing time without optimizing the Triplet State dynamics and Inner Filter Effects will lead to sample degradation rather than deprotection.

This guide distinguishes between the two common classes you might be using:

• Unsubstituted Phenacyl Esters (Pac): Rely on radical hydrogen abstraction (Norrish Type II).

• p-Hydroxyphenacyl Esters (pHP): Rely on the Photo-Favorskii rearrangement (superior, cleaner release).[1][2]

Part 1: Critical Parameter Optimization

Wavelength Matching & Light Source

• The Science: Phenacyl esters typically have an absorption maximum (

  ) near 240–280 nm with a tail extending to 300–360 nm.

• Optimization:

  • Do not use 254 nm (standard germicidal lamps) if your biological payload is DNA/protein, as this causes dimerization/damage.

  • Target 300–366 nm. A 365 nm high-power LED is ideal for p-hydroxyphenacyl (pHP).

  • Action: Measure the UV-Vis spectrum of your specific ester. Ensure your light source emission overlaps with the ester’s absorption tail (

    at irradiation ).

Solvent Selection (The Mechanism Switch)

The solvent dictates the reaction pathway. This is the most common cause of failure.

Parameter	Unsubstituted Phenacyl (Pac)	p-Hydroxyphenacyl (pHP)
Mechanism	Radical H-abstraction (Norrish Type II)	Photo-Favorskii Rearrangement
Critical Solvent	H-Atom Donor Required	Water Required
Recommended	Ethanol, Methanol, or THF with H-donor	Water/Acetonitrile (1:1) or PBS buffer
Why?	Needs solvent to donate H• to the excited carbonyl.	Water attacks the spiro-intermediate to release the payload.

Oxygen Management (The Triplet Trap)

• The Science: Cleavage occurs from the Triplet State (

  ) . Dissolved oxygen ( ) is a potent triplet quencher.

• Impact: If

  is present, it steals energy from the excited ester before cleavage occurs, drastically increasing required exposure time and creating reactive oxygen species (ROS).

• Protocol: Degas all solvents via sparging with Argon/Nitrogen for 15 minutes prior to irradiation.

Part 2: Visualizing the Mechanism

Understanding the pathway allows you to predict side reactions.

Caption: The cleavage pathway relies on the Triplet State. Oxygen quenching competes directly with the productive radical formation, necessitating degassing.

Part 3: Troubleshooting Guide (FAQ)

Q1: My reaction turns yellow/brown, and yield is low. Why?

Diagnosis: This is the "Radical Polymerization" effect.

• Cause: If you are using unsubstituted phenacyl esters, the acetophenone byproduct is a photosensitizer. It absorbs light and generates radicals that attack your product.

• Fix:

  • Switch to p-hydroxyphenacyl (pHP) esters; the byproduct (p-hydroxyphenylacetic acid) is transparent at >300 nm and does not interfere.

  • Add a radical scavenger (e.g., dithiothreitol or excess solvent H-donor) if using simple phenacyls.

Q2: The reaction starts fast but stops at 50% conversion.

Diagnosis: The Inner Filter Effect (IFE) .

• Cause: Your solution is too concentrated. The molecules at the front of the vial absorb all the light; the molecules in the center are in the dark.

• Fix:

  • Dilute: Ensure Optical Density (OD) is < 0.5 at the irradiation wavelength.

  • Stirring: Vigorous stirring is non-negotiable to cycle molecules into the "light zone."

  • Geometry: Use a narrow path-length cuvette or a flow reactor.

Q3: Can I use a standard fume hood UV lamp?

Diagnosis: Intensity Mismatch.

• Analysis: Most hood lamps are low-power (4-8 Watts) and diffused.

• Fix: You need focused intensity.

  • Better: A Rayonet reactor or a focused UV LED (365 nm, >100 mW/cm²).

  • Calculation: If using a weak lamp, move the sample to within 1-2 cm of the bulb (ensure cooling to prevent thermal hydrolysis).

Part 4: Standard Operating Procedure (SOP)

Objective: Clean cleavage of a pHP-caged substrate.

• Preparation: Dissolve ester (1–5 mM) in PBS buffer/Acetonitrile (1:1) .

  • Note: Water is required for the rearrangement.[3]

• Degassing: Bubble Argon through the solution for 15 minutes. Seal the vial.

• Setup: Place vial in a quartz or borosilicate glass vessel (standard glass blocks UV <300nm).

• Irradiation:

  • Source: 365 nm LED or Hg-Lamp (filtered).

  • Time: Monitor via HPLC/TLC every 5 minutes. Typical completion is 10–30 mins depending on flux.

• Workup: The byproduct is acidic. Adjust pH to separate the payload or use solid-phase extraction.

Part 5: Troubleshooting Decision Tree

Caption: Step-by-step logic to isolate the root cause of photochemical failure.

References

• Klán, P., et al. (2013). "Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy." Chemical Reviews, 113(1), 119–191.

• Givens, R. S., et al. (2008). "p-Hydroxyphenacyl photoremovable protecting groups—Robust photochemistry despite substituent diversity."[2][3] Canadian Journal of Chemistry, 86(6).

• Sheehan, J. C., et al. (1971). "Photolysis of phenacyl esters. New method for selective cleavage." Journal of the American Chemical Society.

• Labbot. (2024). "What is the Inner Filter Effect and How Does it Impact Fluorescence Measurements?"

Sources

• 1. researchgate.net [researchgate.net]
• 2. p-Hydroxyphenacyl photoremovable protecting groups — Robust photochemistry despite substituent diversity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-Hydroxyphenacyl ester: A new photoremovable protecting group - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low conversion rates in phenacyl aminobenzoate polymerization

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with low conversion rates in phenacyl aminobenzoate polymerization. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to diagnose and resolve common experimental hurdles. This resource is structured as a series of troubleshooting guides and frequently asked questions to directly address specific issues you may encounter.

Troubleshooting Guide: Diagnosing and Resolving Low Conversion Rates

Low conversion in polymerization reactions can be a frustrating issue, often stemming from a combination of factors. This guide provides a systematic approach to identifying and addressing the root cause of poor polymerization performance with phenacyl aminobenzoate.

Q1: My phenacyl aminobenzoate polymerization is resulting in very low yield and/or low molecular weight polymer. Where should I start my investigation?

Low yield and low molecular weight are classic symptoms of issues in step-growth polymerization. The most common culprits are related to monomer purity, stoichiometry, and reaction conditions.

Initial Checks:

• Monomer Purity: High monomer purity is critical for achieving high molecular weight polymers. Even small amounts of monofunctional impurities can act as chain terminators, drastically limiting polymer growth.[1]

• Stoichiometry: For A-B type monomers like phenacyl aminobenzoate, precise stoichiometry is inherent. However, impurities can disrupt this balance.

• Reaction Conditions: Inadequate temperature, insufficient reaction time, or the presence of atmospheric oxygen or moisture can all inhibit the polymerization process.

Q2: I suspect my phenacyl aminobenzoate monomer is impure. How can I purify it and verify its purity?

Monomer impurities are a primary cause of low conversion rates. Colored impurities often suggest oxidation or residual starting materials.

Purification Protocol: Recrystallization of Phenacyl Aminobenzoate

• Solvent Selection: Choose a solvent in which phenacyl aminobenzoate is sparingly soluble at room temperature but highly soluble at an elevated temperature. Ethyl acetate or ethanol are good starting points.

• Dissolution: In a flask, dissolve the crude phenacyl aminobenzoate in a minimal amount of the hot solvent.

• Decolorization: If the solution is colored, add a small amount of activated carbon and boil for a few minutes. The activated carbon will adsorb colored impurities.[2][3]

• Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel to remove the activated carbon and any insoluble impurities.

• Crystallization: Allow the filtrate to cool slowly to room temperature, followed by cooling in an ice bath to maximize crystal formation.

• Isolation and Washing: Collect the crystals by vacuum filtration and wash them with a small amount of cold solvent.

• Drying: Dry the purified crystals in a vacuum oven at a temperature below the monomer's melting point.

Purity Verification:

• NMR Spectroscopy: Use ¹H and ¹³C NMR to confirm the chemical structure and identify any organic impurities.

• FT-IR Spectroscopy: Verify the presence of the expected functional groups (amine, ester, ketone) and the absence of impurity-related peaks.[4]

• Melting Point Analysis: A sharp melting point close to the literature value is a good indicator of high purity. A broad melting range suggests the presence of impurities.

• High-Performance Liquid Chromatography (HPLC): HPLC is a highly sensitive technique for quantifying the purity of your monomer.[2]

Q3: My reaction starts but seems to stop at a low conversion rate. What reaction parameters should I investigate?

If the reaction initiates but fails to proceed to high conversion, the issue likely lies within the reaction conditions or the removal of condensation byproducts.

Key Reaction Parameters to Optimize:

Parameter	Potential Issue	Recommended Action
Temperature	Insufficient energy for chain propagation or side reactions at excessively high temperatures.	For melt polycondensation, a temperature ramp is often effective. Start at a lower temperature and gradually increase as the reaction progresses. For solution polymerization, ensure the temperature is appropriate for the chosen solvent and catalyst.
Reaction Time	Inadequate time for the polymerization to reach completion.	Monitor the reaction progress over time by taking aliquots and analyzing for monomer conversion or polymer molecular weight. Extend the reaction time if necessary.
Atmosphere	Presence of oxygen or moisture can lead to side reactions and degradation.	Conduct the polymerization under an inert atmosphere (e.g., nitrogen or argon).[3]
Solvent	The polymer may precipitate out of solution as it grows, halting further chain extension.	Choose a solvent that can maintain the polymer in solution throughout the reaction. High-boiling point aromatic solvents are often used for aromatic polyamides and polyesters.
Byproduct Removal	In polycondensation, the removal of the small molecule byproduct (e.g., water or phenol from hydrolysis/transesterification) is crucial to drive the equilibrium towards polymer formation.	For melt polymerization, apply a vacuum in the later stages of the reaction. For solution polymerization, use a Dean-Stark trap or a solvent system that allows for azeotropic removal of the byproduct.

Troubleshooting Workflow for Reaction Conditions

Caption: Troubleshooting workflow for low conversion rates.

Frequently Asked Questions (FAQs)

Q: What is the likely polymerization mechanism for phenacyl aminobenzoate?

A: Phenacyl aminobenzoate is an A-B type monomer, containing both an amine (A) and an ester (B) functional group. The most probable polymerization mechanism is a step-growth polycondensation . This could proceed via two main pathways:

• Polyamidation: The amine group of one monomer attacks the ester group of another, forming an amide bond and releasing phenacyl alcohol as a byproduct.

• Polyesterification (less likely without hydrolysis): If the phenacyl ester is first hydrolyzed to a carboxylic acid, then a standard polyesterification could occur between the carboxylic acid and the amine of another monomer, though this would form a polyamide.

Given the presence of the amino group, the formation of a polyamide is the more expected outcome.

Q: What type of catalyst should I use for phenacyl aminobenzoate polymerization?

A: The choice of catalyst will depend on the desired polymerization pathway.

• For polyamidation via aminolysis of the ester , a catalyst may not be strictly necessary, as the reaction can proceed thermally. However, to increase the reaction rate, a weak acid or base catalyst could be employed.

• If proceeding through a transesterification-like polycondensation , common catalysts for polyester synthesis such as antimony, germanium, or titanium compounds could be effective.[5]

It is recommended to start with thermal polymerization under an inert atmosphere and introduce a catalyst if the reaction rate is too slow.

Q: Could side reactions be limiting my conversion rate?

A: Yes, side reactions are a significant concern, especially at the high temperatures often required for polycondensation.

• Decarboxylation: If the ester group hydrolyzes to a carboxylic acid, p-aminobenzoic acid can decarboxylate at high temperatures to form aniline, which would act as a chain terminator.[6]

• Oxidation: The amine group is susceptible to oxidation, which can lead to colored byproducts and terminate chain growth. Running the reaction under an inert atmosphere is crucial to prevent this.

• Self-Polymerization: To prevent premature or uncontrolled polymerization, the amino group can be protected, for instance, by converting it to its hydrochloride salt.[7]

Polymerization Mechanism and Potential Side Reactions

Caption: Main polymerization pathway and potential side reactions.

Q: How do I monitor the progress of my polymerization reaction?

A: Monitoring the reaction is key to understanding its kinetics and determining the optimal reaction time.

• FT-IR Spectroscopy: You can monitor the disappearance of the N-H stretching bands of the primary amine and the appearance of the amide N-H stretching and C=O stretching bands.[4]

• ¹H NMR Spectroscopy: Track the disappearance of the monomer's characteristic peaks and the appearance of new peaks corresponding to the polymer. The ratio of the integration of monomer to polymer peaks can be used to calculate the conversion rate.

• Gel Permeation Chromatography (GPC): GPC allows you to determine the molecular weight and molecular weight distribution of your polymer. Taking aliquots at different time points will show how the molecular weight evolves over time.

Experimental Protocols

Protocol 1: General Procedure for Solution Polycondensation of Phenacyl Aminobenzoate

This is a general starting procedure and may require optimization.

• Reactor Setup: Assemble a three-necked round-bottom flask equipped with a mechanical stirrer, a nitrogen inlet, and a condenser.

• Monomer Charging: Charge the purified phenacyl aminobenzoate monomer into the flask.

• Solvent Addition: Add a high-boiling point, anhydrous solvent (e.g., N-methyl-2-pyrrolidone (NMP) or dimethylacetamide (DMAc)) to dissolve the monomer.

• Inert Atmosphere: Purge the reactor with dry nitrogen for at least 30 minutes to remove any oxygen. Maintain a gentle nitrogen flow throughout the reaction.

• Heating: Heat the reaction mixture to the desired temperature (e.g., 150-200 °C) with vigorous stirring.

• Polymerization: Maintain the temperature for the desired reaction time (e.g., 8-24 hours).

• Isolation: Cool the reaction mixture to room temperature. Precipitate the polymer by pouring the viscous solution into a non-solvent such as methanol.

• Purification: Filter the polymer and wash it several times with the non-solvent to remove any unreacted monomer and residual solvent.

• Drying: Dry the polymer in a vacuum oven until a constant weight is achieved.

Protocol 2: Determination of Monomer Conversion by ¹H NMR

• Sample Preparation: Withdraw a small aliquot from the reaction mixture and dissolve it in a suitable deuterated solvent (e.g., DMSO-d₆).

• Data Acquisition: Acquire the ¹H NMR spectrum.

• Peak Identification: Identify a characteristic peak for the monomer that is not present in the polymer, and a characteristic peak for the polymer.

• Integration: Integrate the monomer and polymer peaks.

• Calculation: Calculate the monomer conversion using the following formula: Conversion (%) = [Integral of Polymer Peak / (Integral of Polymer Peak + Integral of Monomer Peak)] x 100

References

Sources

• 1. reddit.com [reddit.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. US2735865A - Process for purifying p-aminobenzoic - Google Patents [patents.google.com]
• 4. scielo.br [scielo.br]
• 5. ijermt.org [ijermt.org]
• 6. US3225011A - Process for preparing poly-para-aminobenzoic acid - Google Patents [patents.google.com]
• 7. ajrconline.org [ajrconline.org]

Stability of 2-Oxo-2-phenylethyl 4-(diethylamino)benzoate in solution

Technical Support Center: Stability Optimization for 2-Oxo-2-phenylethyl 4-(diethylamino)benzoate

Executive Summary

You are working with 2-Oxo-2-phenylethyl 4-(diethylamino)benzoate , a specialized phenacyl ester . In photochemistry, this structural class is frequently employed as a photolabile protecting group (caging group) .

Critical Stability Directive: This molecule is designed to degrade upon exposure to UV/blue light. Therefore, "instability" is often a feature, not a bug, but it requires rigorous exclusion of light during preparation to prevent premature cleavage. Secondly, as an ester with an electron-withdrawing phenacyl group, it is susceptible to base-catalyzed hydrolysis.

Part 1: The "Dark Room" Protocol (Photostability)

The Issue: Users frequently report "loss of product" or "appearance of acetophenone derivatives" in HPLC chromatograms after handling the compound under standard fluorescent laboratory lighting.

The Mechanism: The 2-oxo-2-phenylethyl (phenacyl) moiety acts as a chromophore. Upon absorption of UV light (typically 300–360 nm), the molecule undergoes a Norrish Type II-like photocleavage or a radical fragmentation pathway.

• Excitation: The ground state absorbs a photon, entering a singlet excited state (

  ).

• Intersystem Crossing: Rapid conversion to a triplet state (

  ).

• Cleavage: The triplet state undergoes fragmentation (often involving solvent interaction), releasing 4-(diethylamino)benzoic acid and a phenacyl byproduct (often acetophenone or 2-phenylacetaldehyde derivatives).

Troubleshooting Steps:

• Q: Can I use standard amber glassware?

  • A: Yes, but it may not be enough if you are near windows or high-intensity LEDs.

  • Protocol: Use Ray-Sorb® glassware or wrap all vessels in aluminum foil immediately after weighing.

• Q: What light source is safe for handling?

  • A: Use Red Light (>600 nm) or yellow safety lights (lithography room standards). The diethylamino group red-shifts the absorption spectrum compared to simple benzoates, meaning this compound may have "tail" absorption in the blue/violet visible region. Avoid blue LED indicators on equipment.

Part 2: Hydrolytic Stability & pH Management

The Issue: The compound degrades in buffer solutions, particularly overnight.

The Mechanism: The phenacyl group contains a carbonyl ketone adjacent to the ester linkage. This electron-withdrawing group increases the electrophilicity of the ester carbonyl, making it more susceptible to hydrolysis than a standard ethyl or methyl ester.

• Acidic Media (pH < 4): Generally stable. The diethylamino group protonates (

  ), forming a cationic species that is soluble and resistant to nucleophilic attack.

• Neutral/Basic Media (pH > 7.5): High Risk. Hydroxide ions (

  ) rapidly attack the ester bond (Saponification), yielding the free acid and -hydroxyacetophenone.

Troubleshooting Steps:

• Q: What is the optimal pH for aqueous experiments?

  • A: Maintain pH between 4.0 and 6.0 . Use Acetate or MES buffers. Avoid Phosphate buffers at pH > 7.5 for prolonged periods.

• Q: My stock solution in DMSO turned cloudy/precipitated when added to buffer.

  • A: This is a solubility issue, not degradation. The neutral molecule is lipophilic.

  • Protocol: Ensure the final organic co-solvent concentration (DMSO or Ethanol) is

    . Alternatively, lower the pH to < 5 to protonate the amine, which significantly enhances aqueous solubility.

Part 3: Visualizing the Degradation Pathways

The following diagram illustrates the two primary competing degradation pathways you must control: Photolysis (Light-induced) and Hydrolysis (pH-induced).

Caption: Dual degradation pathways. The compound is designed to cleave under UV light (Yellow path) but unintentionally degrades under basic conditions (Red path).

Part 4: Standard Stability Assay Protocol

To verify the integrity of your batch or experimental conditions, use this self-validating HPLC protocol.

Methodology: Reverse-Phase HPLC

Parameter	Setting
Column	C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm
Mobile Phase A	Water + 0.1% Formic Acid (Acidifies to prevent tailing of the amine)
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Gradient	5% B to 95% B over 10 minutes
Detection	PDA/UV at 310 nm (Specific to the diethylaminobenzoate chromophore)
Flow Rate	1.0 mL/min
Temperature	25°C (Ambient)

Validation Steps:

• Zero-Time Point (

  ): Inject a fresh stock solution (prepared in pure DMSO/MeCN) immediately.

• Stress Test (Light): Expose a vial to UV light (365 nm) for 5 minutes. Inject.

  • Expected Result: Decrease in parent peak; appearance of new peak (Free Acid) at earlier retention time.

• Stress Test (Base): Add 10 µL of 1M NaOH to a sample aliquot. Wait 30 mins. Inject.

  • Expected Result: Complete conversion to Free Acid (Hydrolysis).

Part 5: Frequently Asked Questions (FAQ)

Q1: Can I store the stock solution in the fridge? A: Yes, but solvent choice matters.

• DMSO: Freezes at 19°C. Repeated freeze-thaw cycles can introduce moisture (hygroscopic), accelerating hydrolysis.

• Anhydrous Acetonitrile: Recommended for storage at -20°C. Ensure the vial is tightly sealed to prevent condensation.

Q2: Why does my sample turn yellow over time? A: This indicates oxidation of the diethylamino group or formation of acetophenone polymerization byproducts. If the solution turns from colorless/pale yellow to dark amber, discard it.

Q3: Is this compound toxic? A: Treat as a potential irritant. The hydrolysis product, 4-(diethylamino)benzoic acid, is structurally related to PABA (sunscreen agents) but can cause allergic dermatitis. The phenacyl moiety is an alkylating agent equivalent. Handle with gloves.

References

• Givens, R. S., et al. (2000).[1] p-Hydroxyphenacyl Phototriggers: The Reactive Excited State of Phosphate Photorelease.[1] Journal of the American Chemical Society.[1]

  • Relevance: Establishes the mechanism of phenacyl ester photolysis (Norrish Type II / Rearrangement).

• Klan, P., et al. (2013). Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy. Chemical Reviews.

  • Relevance: Comprehensive review of phenacyl caging groups and their stability profiles.[2]

• PubChem. (n.d.).[3] 4-(Diethylamino)benzoic acid (Compound Summary). National Library of Medicine.

  • Relevance: Physicochemical properties (pKa, solubility) of the core chromophore.

• Lalonde, M., & Chan, T. H. (1985). Use of Organosilicon Reagents as Protective Groups in Organic Synthesis. Synthesis.[1][4] (Cited for general ester hydrolysis kinetics in organic synthesis context).

Sources

• 1. 2-Hydroxyphenacyl ester: A new photoremovable protecting group - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Kinetics of hydrolysis of fenclorac - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 4-(Diethylamino)benzoate | C11H14NO2- | CID 4121168 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Oxo-2-phenyl­ethyl benzoate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Phenacyl Esters by Column Chromatography

Welcome to the technical support center for the purification of phenacyl esters. This guide is designed for researchers, scientists, and drug development professionals who utilize phenacyl esters as protecting groups, derivatizing agents for UV detection, or as key intermediates in multi-step syntheses. As a Senior Application Scientist, I have structured this guide to move beyond simple protocols and provide in-depth, field-proven insights into the challenges and solutions associated with the column chromatography of this important class of molecules.

Our approach is built on three pillars: Expertise , explaining the causality behind experimental choices; Trustworthiness , ensuring each protocol is a self-validating system; and Authoritative Grounding , with every key claim supported by cited, verifiable references.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses the most common issues encountered during the purification of phenacyl esters by column chromatography. Each answer provides not only a solution but also a mechanistic explanation to empower you to solve related problems.

Q1: My phenacyl ester appears to be decomposing on the silica gel column, leading to low yield and multiple spots on TLC of the collected fractions. What is happening and how can I prevent it?

This is the most frequently encountered problem. The degradation is typically due to the hydrolysis of the ester bond, catalyzed by the acidic nature of standard silica gel.

Mechanistic Explanation: Standard silica gel is covered with silanol groups (Si-OH), which are weakly acidic. These acidic sites can protonate the carbonyl oxygen of the phenacyl ester, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water molecules present in the solvent or adsorbed on the silica surface. This leads to the cleavage of the ester, regenerating the original carboxylic acid and producing phenacyl alcohol as a byproduct.[1]

dot

Caption: On-column hydrolysis of phenacyl esters catalyzed by acidic silanol groups.

Solutions:

• Deactivate the Silica Gel: Before running the column, or during elution, add a small amount of a volatile base to the mobile phase to neutralize the acidic silanol groups.

  • Recommended Modifier: 1-2% triethylamine (TEA) in your eluent is highly effective.[2] Always perform a preliminary TLC with the TEA-modified solvent to ensure your desired compound's Rf doesn't shift unfavorably and that the compound is stable to the basic conditions.

• Use an Alternative Stationary Phase: If your compound is particularly sensitive, switching to a non-acidic stationary phase is the best option.

  • Neutral or Basic Alumina (Al₂O₃): This is an excellent alternative for acid-sensitive compounds.[2][3] Alumina is stable in a pH range of 2 to 13, whereas silica can dissolve at higher pH.[4]

  • Florisil® (Magnesium Silicate): A milder adsorbent that can be effective for sensitive compounds.[2][5]

• Ensure Dry Solvents and Silica: Minimizing the amount of water in the system can slow the rate of hydrolysis. Use freshly opened or distilled solvents and consider oven-drying the silica gel before use if sensitivity is high.

Q2: I'm having trouble separating my phenacyl ester from the unreacted starting carboxylic acid. They are very close on the TLC plate. How can I improve this separation?

This is a common issue, especially if the carboxylic acid is not highly polar.

Solutions:

• Aqueous Workup Prior to Chromatography: Before attempting chromatography, perform a liquid-liquid extraction. Dissolve the crude reaction mixture in a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane) and wash with a mild aqueous base like saturated sodium bicarbonate (NaHCO₃) solution.[6] The basic wash will deprotonate the carboxylic acid, forming a water-soluble carboxylate salt that will partition into the aqueous layer, while the neutral phenacyl ester remains in the organic layer.

• Optimize the Mobile Phase:

  • Decrease Polarity: The carboxylic acid, being more polar, will interact more strongly with the silica gel. By using a less polar solvent system (e.g., decreasing the percentage of ethyl acetate in hexanes), you can increase the retention of the acid on the column while allowing the ester to elute.

  • Add a Basic Modifier (with caution): Adding a small amount of triethylamine (e.g., 0.1-0.5%) to the eluent can sometimes improve separation. The TEA will interact with the acidic carboxylic acid, altering its retention characteristics. However, as noted in Q1, this can also increase the Rf of the acid, potentially worsening the separation if not carefully optimized.[7]

• Consider Reversed-Phase Chromatography: If the phenacyl ester is sufficiently nonpolar, reversed-phase (e.g., C18 silica) chromatography can be very effective. In this mode, the more polar carboxylic acid will elute earlier than the less polar ester. A typical mobile phase would be a gradient of acetonitrile in water, often with a small amount of trifluoroacetic acid (TFA) (0.1%) to ensure the carboxylic acid is protonated and well-behaved.[8]

Q3: My purified phenacyl ester is contaminated with unreacted phenacyl bromide. How can I remove it?

Phenacyl bromide (an α-haloketone) is a common impurity from the esterification reaction. It is a lachrymator and a reactive alkylating agent, so its removal is crucial.[9][10]

Solutions:

• Chromatographic Separation: Phenacyl bromide is generally less polar than the corresponding phenacyl ester.

  • Normal-Phase: Use a gradient starting with a low polarity solvent system (e.g., 5-10% ethyl acetate in hexanes). The phenacyl bromide should elute before the desired ester. Careful monitoring of fractions by TLC is essential.

• Chemical Quenching (Pre-Chromatography): If a significant amount of phenacyl bromide remains, it can be quenched during the reaction workup. Adding a small amount of a nucleophile like N,N-dimethylethylenediamine or even a simple primary or secondary amine after the main reaction is complete can convert the remaining phenacyl bromide into a more polar and easily separable amine adduct. This strategy should be used judiciously, as the adduct must also be removable.

Q4: How do I effectively visualize my phenacyl ester and potential impurities on a TLC plate?

Effective visualization is key to successful fraction analysis.

Visualization Methods:

• UV Light (254 nm): This should be your primary method. Phenacyl esters contain a phenyl ketone chromophore, making them strong UV absorbers.[11] They will appear as dark spots on a fluorescent TLC plate. This method is non-destructive, allowing for subsequent staining.

• Potassium Permanganate (KMnO₄) Stain: This is a good general-purpose oxidative stain. It will visualize the phenacyl ester (as most organic compounds are oxidizable) and is particularly effective for detecting any unreacted carboxylic acids that may not be UV active. Spots appear yellow-brown on a purple background.[12]

• p-Anisaldehyde Stain: This stain is useful for detecting the phenacyl alcohol byproduct that may form from on-column hydrolysis. It reacts with alcohols to give colored spots upon heating.[13]

Compound Type	UV (254 nm)	KMnO₄ Stain	p-Anisaldehyde Stain
Phenacyl Ester	Strongly Visible	Visible (Yellow/Brown)	May be visible
Carboxylic Acid	Variable/Weak	Visible (Yellow/Brown)	Not Visible
Phenacyl Bromide	Strongly Visible	Visible (Yellow/Brown)	May be visible
Phenacyl Alcohol	Strongly Visible	Visible (Yellow/Brown)	Visible (Colored Spot)

Experimental Protocols

These protocols provide a validated starting point for your purification. Always adapt them based on preliminary TLC analysis of your specific compound.

Protocol 1: Standard Normal-Phase Flash Chromatography on Silica Gel

This protocol is suitable for relatively stable phenacyl esters where separation from nonpolar impurities is the primary goal.

dot

Caption: Workflow for standard flash chromatography of phenacyl esters.

1. Materials:

• Crude phenacyl ester mixture

• Silica gel (flash grade, e.g., 230-400 mesh)

• Solvents: Hexanes (or heptane) and Ethyl Acetate (EtOAc), HPLC grade

• Glass column with stopcock

• Sand (acid-washed)

• TLC plates (silica gel 60 F₂₅₄)

2. Method Development (TLC):

• Dissolve a small amount of your crude material in a suitable solvent (e.g., dichloromethane).

• Spot the solution on a TLC plate.

• Develop the plate in various solvent systems. A good starting point is 20% EtOAc in Hexanes.

• Aim for an Rf value of 0.2-0.35 for your target phenacyl ester in the chosen eluent.[14] This Rf generally translates to a column retention volume (VR) of 3-5 column volumes (CVs), which is ideal for good separation.

3. Column Packing (Wet-Packing Method):

• Secure the column vertically. Place a small plug of cotton or glass wool at the bottom, followed by a thin layer of sand (approx. 0.5 cm).[15]

• In a beaker, make a slurry of silica gel in the initial, least polar eluent you plan to use.

• Pour the slurry into the column. Gently tap the side of the column to dislodge air bubbles and ensure even packing.

• Open the stopcock and allow some solvent to drain, settling the silica bed. Add more eluent as needed, never letting the top of the silica run dry.

• Add a protective layer of sand (approx. 1 cm) to the top of the settled silica bed.[15]

4. Sample Loading (Dry-Loading Method - Recommended):

• Dissolve your crude product in a minimal amount of a volatile solvent (e.g., dichloromethane).

• Add a small amount of silica gel (approx. 1-2 times the mass of your crude product) to this solution.

• Evaporate the solvent completely on a rotary evaporator to obtain a dry, free-flowing powder.

• Carefully add this powder to the top of the packed column.[14]

• Gently tap the column to settle the sample layer.

5. Elution and Fraction Collection:

• Carefully add your eluent to the column.

• Apply gentle positive pressure (air or nitrogen) to achieve a steady flow rate (a common target is a linear velocity of ~5 cm/min).[16]

• Begin collecting fractions. The size of the fractions should be appropriate for the column size (e.g., 10-20 mL for a medium-sized lab column).

• If a gradient is needed based on your TLC analysis, gradually increase the polarity by increasing the percentage of ethyl acetate. Modern automated flash systems can create optimized gradients based on TLC data.[7][17][18]

6. Analysis:

• Analyze the collected fractions by TLC, spotting multiple fractions per plate.

• Visualize under UV light.

• Combine the fractions that contain only your pure product.

• Remove the solvent under reduced pressure to yield the purified phenacyl ester.

Protocol 2: Purification of Acid-Sensitive Phenacyl Esters on Neutral Alumina

This protocol is recommended when on-column hydrolysis is observed or anticipated.

1. Key Differences from Protocol 1:

• Stationary Phase: Use neutral activated alumina (e.g., Brockmann I, 150 mesh).

• Solvent System: Alumina is a polar adsorbent like silica, so similar solvent systems (EtOAc/Hexanes, DCM/Methanol) are often effective. However, the selectivity can differ. Always perform a TLC analysis on an alumina plate first to determine the optimal eluent.

• Packing and Running: The procedure for packing, loading, and running the column is analogous to the silica gel protocol. Alumina can sometimes have finer particles, so ensure a good seal with the cotton plug and sand layers to prevent it from washing through.

When to Choose Alumina over Silica:

• When your phenacyl ester shows signs of degradation on a silica TLC plate (streaking, appearance of a new spot at the baseline).

• When your molecule contains other acid-sensitive functional groups.

• When purifying basic compounds that would otherwise tail or irreversibly adsorb to silica gel.[2]

References

• Miura, T., & Inazu, T. (2000). The phenacyl group as an efficient thiol protecting group in a peptide condensation reaction by the thioester method. Organic & Biomolecular Chemistry.
• Schnell, D., et al. (2007). Analysis of Phenacylester Derivatives of Fatty Acids from Human Skin Surface Sebum by Reversed-Phase HPLC: Chromatographic Mobility as a Function of Physico-Chemical Properties. Molecules.
• Borch, R. F. (1975).
• BenchChem. (2025). Phenacyl Ester as a Protecting Group for Iloprost: An In-depth Technical Guide. BenchChem Technical Guides.
• Lowrance, Jr., W. W. (1973). Process for the synthesis of phenyl esters. U.S.
• Taylor, H. M. (1984). Synthesis of phenylacetic acid esters.
• Teledyne ISCO. (n.d.). CombiFlash Gradient Methods.
• Srinivas, K. V. N. S., et al. (2005). Organic Reactions in Water: Synthesis of Phenacyl Esters from Phenacyl Bromide and Potassium Salts of Aromatic Acids in the Presence of β‐Cyclodextrin.
• Biotage. (2023).
• Biotage. (n.d.). Strategies for Improving Flash Chromatography Efficiency.
• University of Cape Town. (n.d.).
• Jalon. (2025). Activated Alumina vs. Silica Gel: All you need to know. Jalon Blog.
• University of Rochester. (n.d.). How to Run a Flash Column. University of Rochester Department of Chemistry.
• Nichols, D. S., & McMeekin, T. A. (2002). Improved detection of polyunsaturated fatty acids as phenacyl esters using liquid chromatography-ion trap mass spectrometry. Journal of Microbiological Methods.
• Chrom Tech, Inc. (2024). Flash Chromatography Explained: A Comprehensive Guide. Chrom Tech Blog.
• Kriz, O. (n.d.). HOW TO DO FLASH COLUMN CHROMATOGRAPHY IN 15 MINUTES. Kriz Lab, University of California, Santa Barbara.
• Organic Syntheses. (n.d.). Phenacyl bromide. Organic Syntheses Procedure.
• Biotage. (2023).
• BenchChem. (2025). Technical Support Center: Column Chromatography of Alpha-Aminoketones. BenchChem Technical Guides.
• MICROSOLV Technology Corporation. (2026). On‑Column Hydrolysis in HPLC: Causes, Evidence, and How Cogent TYPE‑C™ Columns Reduce It. MICROSOLV.
• Kumar, A., et al. (2016).
• University of California, Los Angeles. (n.d.). TLC stains. UCLA Department of Chemistry and Biochemistry.
• OIM Chemical. (2022). Activated Alumina vs Silica Gel. OIM Chemical Blog.
• Biotage. (n.d.). Reversed-Phase Flash Purification.
• Binner, M. (2017). Response to "What is the standard procedure for Reverse Phase column chromatography?".
• OozeChem. (2025). Activated Alumina vs Silica Gel: Performance Comparison. OozeChem Blog.
• Pirok, B. W. J., et al. (2018). Optimization of the 2 D shift gradient.
• Stream Peak. (2023). Activated Alumina vs. Silica Gel l Comparing Desiccant Types. Stream Peak Blog.
• ShenZhen Chem Enviro Technology Co.,Ltd. (2021). Activated Alumina vs Silica Gel. Chem Enviro Blog.
• Agilent Technologies. (2020). Gradient Design and Development.
• Regal, K., et al. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Journal of Pharmaceutical Sciences.
• Christie, W. W. (2019).
• Chemistry LibreTexts. (2022). 2.
• Brinker, C. J. (1988). Hydrolysis and condensation of silicates: Effects on structure. Journal of Non-Crystalline Solids.
• Kazutaka, M., et al. (2013). Retention of Halogenated Solutes on Stationary Phases Containing Heavy Atoms.
• Hanai, T. (n.d.).
• Wyndham, K. D., et al. (2004). Hydrophilic Interaction Chromatography Using Silica Columns for the Retention of Polar Analytes and Enhanced ESI-MS Sensitivity.
• Kimata, K., et al. (1989). Chromatographic Characterization of Silica C18 Packing Materials.
• Al-Zaydi, K. M. (2003). The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. Molecules.
• Organic Syntheses. (n.d.).
• Wang, Y., et al. (2019).
• Liaquat, A., et al. (2021). Optimization and Purification of Terpenyl Flavor Esters Catalyzed by Black Cumin (Nigella sativa) Seedling Lipase in Organic Media. Frontiers in Bioengineering and Biotechnology.
• Hartner, W. (2020). Response to "How to separate ester from carboxylic acid by using chromatography?".
• Aveldano, M. I. (1987). Quantitation of phenacyl esters of retinal fatty acids by high-performance liquid chromatography.
• Stella, V. J., & Shaw, S. (1978). Separation of bile acids as their phenacyl esters by high-pressure liquid chromatography. Journal of Pharmaceutical Sciences.

Sources

• 1. On‑Column Hydrolysis in HPLC: Causes, Evidence, and How Cogent TYPE‑C™ Columns Reduce It. | MICROSOLV [mtc-usa.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Activated Alumina vs Silica Gel-OIM Chemical [oimchem.com]
• 4. jalonzeolite.com [jalonzeolite.com]
• 5. scispace.com [scispace.com]
• 6. Frontiers | Optimization and Purification of Terpenyl Flavor Esters Catalyzed by Black Cumin (Nigella sativa) Seedling Lipase in Organic Media [frontiersin.org]
• 7. biotage.com [biotage.com]
• 8. Analysis of Phenacylester Derivatives of Fatty Acids from Human Skin Surface Sebum by Reversed-Phase HPLC: Chromatographic Mobility as a Function of Physico-Chemical Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. TLC stains [reachdevices.com]
• 13. faculty.fiu.edu [faculty.fiu.edu]
• 14. science.uct.ac.za [science.uct.ac.za]
• 15. Chromatography [chem.rochester.edu]
• 16. biotage.com [biotage.com]
• 17. teledynelabs.com [teledynelabs.com]
• 18. biotage.com [biotage.com]

Reference Data & Comparative Studies

Spectroscopic Fingerprinting of Phenacyl Esters: A Comparative FTIR Guide

Topic: FTIR Spectrum Peaks for Phenacyl Ester Carbonyl Groups Content Type: Publish Comparison Guide

Executive Summary

In pharmaceutical development and organic synthesis, phenacyl esters serve a critical dual role: as robust protecting groups for carboxylic acids and as crystalline derivatives for the definitive identification of fatty acids and organic acids. Their utility hinges on a unique spectroscopic signature—the presence of two distinct carbonyl moieties within a single molecular framework.

This guide provides a technical deep-dive into the Fourier Transform Infrared (FTIR) characterization of phenacyl esters. Unlike simple alkyl esters, phenacyl derivatives exhibit a complex "dual-carbonyl" signature. We analyze this phenomenon, compare it against alternative derivatives, and provide a self-validating experimental protocol for their synthesis and analysis.

Technical Deep Dive: The Dual-Carbonyl Signature

The defining feature of a phenacyl ester (

) is the coexistence of two chemically distinct carbonyl groups separated by a methylene spacer. Resolving these two peaks is the primary criterion for confirming successful derivatization.

The Structural Conflict

• The Ester Carbonyl (

  ): Typically saturated (unless is conjugated). It resides in a higher wavenumber environment due to the inductive electron-withdrawing effect of the adjacent oxygen.

• The Ketone Carbonyl (

  ): Directly conjugated to the aromatic phenacyl ring. Resonance delocalization reduces the double-bond character, shifting the absorption to a lower frequency.[1]

The Spectral Result

In a high-resolution FTIR spectrum, this results in a diagnostic doublet (or two resolved peaks) in the carbonyl region, distinguishing phenacyl esters from simple methyl/ethyl esters or the unreacted phenacyl bromide reagent.

Comparative Analysis: Spectral Benchmarks

The following data consolidates peak assignments for phenacyl esters compared to their precursors and alternatives.

Table 1: Carbonyl Peak Resolution (Phenacyl vs. Alternatives)

Functional Group	Moiety	Frequency Range (cm⁻¹)	Mechanistic Driver
Phenacyl Ester	Ester C=O	1735 – 1750	Inductive withdrawal by oxygen increases bond order (stiffens bond).
Ketone C=O	1685 – 1705	Conjugation with phenyl ring decreases bond order (weakens bond).
Parent Carboxylic Acid	Dimeric C=O	1700 – 1725	Strong hydrogen bonding broadens and lowers the frequency.
Methyl/Ethyl Ester	Ester C=O	1735 – 1750	Single carbonyl peak; lacks the secondary conjugated ketone signal.
Phenacyl Bromide	Ketone C=O	1690 – 1700	Unreacted reagent; lacks the higher-frequency ester peak.

Table 2: Substituent Effects on the Phenacyl Ring

The substitution at the para-position of the phenacyl ring (e.g., p-Bromo, p-Nitro) fine-tunes the ketone frequency.

Derivative Type	Substituent Effect	Ketone Shift (Approx.)	Notes
Unsubstituted	Standard Conjugation	~1690 cm⁻¹	Baseline reference.
p-Bromophenacyl	Weakly Deactivating	~1695 – 1700 cm⁻¹	Halogen inductive effect slightly raises frequency vs. unsubstituted.
p-Nitrophenacyl	Strongly Deactivating	~1700 – 1710 cm⁻¹	Strong electron withdrawal minimizes resonance, raising frequency closer to aliphatic ketones.

Experimental Protocol: Synthesis & Analysis

Objective: Synthesize a p-bromophenacyl ester from an unknown carboxylic acid and validate via FTIR. Prerequisite: This protocol assumes the acid is isolated.

Phase A: Derivatization (The "Shrink-Wrap" Method)

• Neutralization: Dissolve ~100 mg of the unknown acid in 2 mL of methanol. Add 10% aqueous KOH dropwise until the solution is just basic to phenolphthalein (pink). Critical: Excess alkali hydrolyzes the reagent; insufficient alkali prevents nucleophilic attack.

• Salt Formation: Add 1-2 drops of 1M HCl to just discharge the pink color (ensures slightly acidic/neutral pH to prevent side reactions). Evaporate the solvent to dryness (rotary evaporator or steam bath).

• Coupling: Add 5 mL of ethanol and 100 mg of p-bromophenacyl bromide (Reagent) to the dry salt.

• Reflux: Reflux the mixture for 30–60 minutes. (Di-acids require 2-3 hours).

• Isolation: Cool the solution. If crystals do not form, add distilled water dropwise to induce precipitation. Filter and recrystallize from ethanol/water.

Phase B: FTIR Sample Preparation (KBr Pellet)

Phenacyl esters are typically crystalline solids, making KBr pellets the gold standard for resolution.

• Grinding: Mix 1–2 mg of the dry ester crystal with ~100 mg of spectroscopic-grade KBr powder.

• Pressing: Press into a transparent pellet using a hydraulic press (8–10 tons pressure).

• Acquisition: Scan from 4000 to 400 cm⁻¹ (Resolution: 2 cm⁻¹, 16 scans).

Diagnostic Logic Pathway

The following diagram illustrates the decision logic for interpreting the spectrum of a putative phenacyl ester.

Figure 1: Spectral interpretation flowchart for validating phenacyl ester synthesis. The "Doublet" path is the only successful outcome.

References

• Thermo Fisher Scientific. p-Bromophenacyl-8™ Reagent - Procedure for Preparing Phenacyl Esters. Retrieved from

• Imperial College London. Spectral Problems: p-Bromophenacyl Acetate Analysis. Retrieved from

• Spectroscopy Online. The C=O Bond, Part VI: Esters and the Rule of Three. Retrieved from

• LibreTexts. Infrared Spectroscopy Absorption Table. Retrieved from

• National Institute of Standards and Technology (NIST). Phenacyl Bromide IR Spectrum (Ethanone, 2-bromo-1-phenyl-). Retrieved from

Sources

• 1. uobabylon.edu.iq [uobabylon.edu.iq]

Technical Comparison: Phenacyl-Modified vs. Standard Aminobenzoate Synergists in Photopolymerization

[1]

Executive Summary

This guide evaluates the performance, safety, and mechanistic differences between the industry-standard amine synergist Ethyl 4-(dimethylamino)benzoate (EDB) and the advanced, functionalized alternative 2-Oxo-2-phenylethyl 4-(diethylamino)benzoate (herein referred to as PDA-BE ).[1]

While EDB remains the baseline for cost-effective Type II photoinitiation, its application in biomedical and food-contact materials is increasingly restricted due to high migration and reproductive toxicity (Reprotox 1B).[1] PDA-BE represents a "molecularly engineered" alternative.[1] By incorporating a phenacyl (2-oxo-2-phenylethyl) moiety, it increases molecular weight to suppress migration and introduces a secondary chromophore, potentially allowing for dual-mode initiation mechanisms.[1]

Verdict:

• Choose EDB for: Non-sensitive industrial coatings, cost-critical applications, and systems requiring rapid surface cure where volatility is managed.

• Choose PDA-BE for: Biomedical devices, dental composites, low-odor inks, and applications requiring compliance with strict migration limits (e.g., Swiss Ordinance).[1]

Mechanistic Foundations: The Electron Transfer Pathway

To understand the performance gap, one must analyze the radical generation efficiency. Both molecules primarily function as hydrogen/electron donors for Type II photoinitiators (e.g., Benzophenone, Camphorquinone).

EDB: Intermolecular Electron Transfer

EDB functions purely as a co-initiator. It does not absorb significant energy in the near-UV/Visible range (365–405 nm) to initiate polymerization alone.

• Excitation: The Type II initiator (Sensitizer) absorbs light and reaches a triplet state (

  ).

• Exciplex Formation:

  forms a complex with the ground-state EDB amine.

• Electron/Proton Transfer: EDB donates an electron, followed by a proton transfer from the

  -carbon (next to the nitrogen).

• Radical Generation: The resulting aminoalkyl radical initiates polymerization.

PDA-BE: Dual-Mode Potential

The "2-Oxo-2-phenylethyl" group is a phenacyl moiety.[1] Phenacyl esters are photoactive.[2]

• Synergist Role: The diethylaminobenzoate portion acts identically to EDB, donating electrons to a sensitizer.

• Intrinsic Activity: The phenacyl carbonyl can undergo Norrish Type II cleavage or hydrogen abstraction, potentially generating radicals independently of the primary sensitizer. This "internal" chromophore can enhance curing depth or sensitivity in specific wavelength windows.

Mechanistic Visualization (DOT)

Figure 1: Comparison of the bimolecular electron transfer pathway (EDB) versus the structural dual-functionality of PDA-BE.[1]

Physicochemical & Performance Comparison

The following data synthesizes experimental benchmarks relevant to formulation scientists.

Feature	Ethyl 4-(dimethylamino)benzoate (EDB )	2-Oxo-2-phenylethyl 4-(diethylamino)benzoate (PDA-BE )	Implications
Molecular Weight	193.24 g/mol	~311.38 g/mol	PDA-BE has significantly lower mobility/volatility.[1]
Solubility	High in acrylates, Ethanol, Acetone	Moderate in acrylates; Lower in water	EDB is easier to formulate but easier to leach.
Migration Risk	High (Small molecule)	Low (Bulky phenacyl group)	PDA-BE is preferred for "Low Migration" inks/packaging.[1]
Reactivity	High (Dimethylamino group is sterically unhindered)	High (Diethylamino is slightly more electron-rich)	Diethyl amines often show slightly faster cure rates than dimethyl analogs due to inductive effects.[1]
Absorption ( )	~295–300 nm	~290–310 nm (Broadened)	PDA-BE may contribute slightly to absorption in the UV-B range.[1]
Toxicity	Reprotox 1B (H360), Aquatic Chronic 2	Generally lower hazard profile (Structure-Activity Relationship)	EDB is being phased out of EU consumer goods.[1]

Key Insight: The Migration Factor

In a cured polymer matrix (e.g., a dental filling or food packaging ink), unreacted small molecules can diffuse out.

• EDB: Due to its low molecular weight (<200 Da) and planar structure, EDB migrates easily through the polymer network, posing a cytotoxic risk.

• PDA-BE: The bulky "2-oxo-2-phenylethyl" tail acts as an anchor.[1] Even if unreacted, its diffusion coefficient is significantly lower, reducing biological availability.

Experimental Validation Protocols

To validate the choice between EDB and PDA-BE, the following self-validating protocols are recommended.

Protocol A: Real-Time FTIR (Kinetics)

Objective: Determine if the bulkier PDA-BE compromises cure speed compared to EDB.

• Formulation: Prepare a model resin (e.g., BisGMA/TEGDMA 70/30 wt%).

  • Control: 0.5 wt% Camphorquinone (CQ) + 1.0 wt% EDB .

  • Test: 0.5 wt% Camphorquinone (CQ) + 1.0 wt% PDA-BE (molar equivalent adjustment recommended for strict accuracy, i.e., ~1.6 wt%).

• Setup: Place sample (20 µm thickness) between KBr plates.

• Irradiation: LED source @ 460 nm (Intensity: 50 mW/cm²).

• Measurement: Monitor the disappearance of the methacrylate C=C peak at 1638 cm⁻¹ .

• Calculation:

  Where is peak area at time t.[1]

Protocol B: HPLC Leaching Analysis

Objective: Quantify biological safety margin.

• Curing: Cure specimens (disk

  5mm, h 2mm) for 40s.

• Extraction: Immerse disks in 75% Ethanol/Water (aggressive simulant) for 24 hours at 37°C.

• Analysis: HPLC-UV (C18 column, Acetonitrile/Water gradient).

  • Detection: 310 nm (Specific to the aminobenzoate chromophore).

• Expectation: EDB peaks will be prominent; PDA-BE peaks should be reduced by >50% relative to molar concentration due to steric trapping.

Experimental Workflow Diagram (DOT)

Figure 2: Validation workflow for comparing kinetic efficiency and biological safety.

Safety & Regulatory Context

For drug development and biomaterials, the toxicological profile is the deciding factor.

• EDB (Ethyl 4-(dimethylamino)benzoate):

  • Classification: Danger. [3]

  • H-Codes: H360 (May damage fertility or the unborn child), H411 (Toxic to aquatic life).[1][3]

  • Status: Listed on SVHC (Substances of Very High Concern) watchlists in various jurisdictions. Not recommended for intra-oral or implantable devices without rigorous encapsulation proof.

• PDA-BE (Phenacyl Derivative):

  • Design Philosophy: Uses the "Safe-by-Design" principle. The phenacyl ester linkage is susceptible to hydrolysis in vivo (if leached), potentially breaking down into benzoic acid derivatives and diethylaminobenzoic acid, which are generally more rapidly metabolized than the intact lipophilic EDB.

  • Migration: The increased molecular volume significantly retards diffusion through the cross-linked polymer matrix (Stokes-Einstein relation).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 25127, Ethyl 4-(dimethylamino)benzoate. Retrieved from: [Link][1]

• Klán, P., et al. (2006). "Chain mechanism in the photocleavage of phenacyl and pyridacyl esters." Journal of Organic Chemistry. (Demonstrates the photoactivity of phenacyl esters). Available at: [Link]

• European Chemicals Agency (ECHA). Substance Information: Ethyl 4-dimethylaminobenzoate. (Regulatory status and Reprotox classification).[3] Available at: [Link][1]

Sources

• 1. BindingDB BDBM50004704 (+)-cis-Diltiazem::(2S,3S)-5-(2-(dimethylamino)ethyl)-2-(4-methoxyphenyl)-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]thiazepin-3-yl acetate::5-(2-dimethylamino-ethyl)-2-(4-methoxy-phenyl)-4-oxo-2,3,4,5-tetrahydro-benzo[b][1,4]thiazepin-3-yl ester(Diltiazem)Acetic acid::8-Chloro-1-methyl-6-phenyl-4H-2,3,5,10b-tetraaza-benzo[e]azulene::Acetic acid (2S,3S)-5-(2-dimethylamino-ethyl)-2-(4-methoxy-phenyl)-4-oxo-2,3,4,5-tetrahydro-benzo[b][1,4]thiazepin-3-yl ester::Acetic acid (S)-5-(2-dimethylamino-ethyl)-2-(4-methoxy-phenyl)-4-oxo-2,3,4,5-tetrahydro-benzo[b][1,4]thiazepin-3-yl ester::Acetic acid 5-(2-dimethylamino-ethyl)-2-(4-methoxy-phenyl)-4-oxo-2,3,4,5-tetrahydro-benzo[b][1,4]thiazepin-3-yl ester::Acetic acid 5-(2-dimethylamino-ethyl)-2-(4-methoxy-phenyl)-4-oxo-2,3,4,5-tetrahydro-benzo[b][1,4]thiazepin-3-yl ester (diltiazem)::Acetic acid 5-(2-dimethylamino-ethyl)-2-(4-methoxy-phenyl)-4-oxo-2,3,4,5-tetrahydro-benzo[b][1,4]thiazepin-3-yl ester(cis-(+)-Diltiazem)::Acetic acid 5-(2-dimethylamino-ethyl)-2-(4-methoxy-phenyl)-4-oxo-2,3,4,5-tetrahydro-benzo[b][1,4]thiazepin-3-yl ester; hydrochloride::CHEMBL23::Cardizem::DILTIAZEM::Dilt-CD::Diltzac::Teczem::Tiamate::Tiazac::cis-Acetic acid 5-(2-dimethylamino-ethyl)-2-(4-methoxy-phenyl)-4-oxo-2,3,4,5-tetrahydro-benzo[b][1,4]thiazepin-3-yl ester::diltiazem;Acetic acid 5-(2-dimethylamino-ethyl)-2-(4-methoxy-phenyl)-4-oxo-2,3,4,5-tetrahydro-benzo[b][1,4]thiazepin-3-yl ester [bindingdb.org]
• 2. Chain mechanism in the photocleavage of phenacyl and pyridacyl esters in the presence of hydrogen donors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. echemi.com [echemi.com]

Comparative Guide: Efficiency of Phenacyl Aminobenzoate vs. Benzophenone Photoinitiators

This guide provides an in-depth technical comparison between Phenacyl Aminobenzoate (PAB) derivatives and the industry-standard Benzophenone (BP) photoinitiating systems. It is structured for researchers in polymer chemistry and drug delivery who utilize photopolymerization for hydrogels, coatings, or biomaterials.

Executive Summary: The Kinetic Shift

In the realm of radical photopolymerization, the choice between Benzophenone (BP) and Phenacyl Aminobenzoate (PAB) represents a choice between a diffusion-limited bimolecular mechanism and a highly efficient unimolecular (or pseudo-unimolecular) pathway.

While Benzophenone remains the "workhorse" for general UV curing due to cost, it suffers from significant drawbacks in biomedical and high-precision applications: oxygen inhibition, leachability, and slow initiation kinetics. Phenacyl Aminobenzoate derivatives—specifically designed as photolabile esters—offer a superior alternative by integrating the chromophore and radical source into a single moiety. This structural advantage translates to higher quantum yields, reduced cytotoxicity, and faster polymerization rates in aqueous or viscous media.

Key Performance Matrix

Feature	Benzophenone (BP) + Co-initiator	Phenacyl Aminobenzoate (PAB)
Mechanism	Type II (Bimolecular H-Abstraction)	Type I (Homolytic Cleavage) / Intramolecular
Rate Limiting Step	Diffusion of co-initiator to excited BP	Photon absorption & bond dissociation
Oxygen Inhibition	High (susceptible to quenching)	Moderate to Low (fast radical generation)
Biocompatibility	Low (BP is small, leachable, toxic)	High (often designed for hydrolytic degradation)
Efficiency ( )	Moderate (requires excess amine)	High (stoichiometric efficiency)

Mechanistic Deep Dive: Why Structure Dictates Efficiency

To understand the efficiency gap, we must analyze the photochemical pathways.

Benzophenone: The Bimolecular Bottleneck

Benzophenone is a Norrish Type II photoinitiator. It cannot generate radicals alone; it requires a hydrogen donor (synergist), typically a tertiary amine (e.g., Ethyl-4-(dimethylamino)benzoate, EDB).

The Pathway:

• Excitation: BP absorbs UV light, transitioning to the singlet state (

  ) and rapidly crossing to the triplet state ( ).

• Diffusion: The long-lived triplet state must collide with an amine molecule.

• Exciplex Formation: An excited-state complex forms.

• H-Abstraction: BP abstracts a hydrogen from the amine, creating a ketyl radical (inactive) and an

  -aminoalkyl radical (active initiator).

The Flaw: This process is diffusion-controlled . In viscous formulations (like hydrogels) or solid-state curing, the amine cannot reach the BP triplet state fast enough before the triplet decays or is quenched by oxygen.

Phenacyl Aminobenzoate: The Unimolecular Advantage

Phenacyl Aminobenzoate derivatives function primarily as Norrish Type I (cleavable) initiators or highly efficient intramolecular Type II systems. The phenacyl moiety (

) is linked directly to the aminobenzoate.

The Pathway:

• Excitation: The phenacyl chromophore absorbs UV energy.

• Cleavage: The weak

  or bond to the carbonyl undergoes homolytic cleavage.

• Radical Burst: This generates a phenacyl radical pair immediately. If designed as an intramolecular system, the proximity of the amine allows for instantaneous electron transfer without diffusion limitations.

The Advantage: The reaction occurs within the "solvent cage" of the molecule. It is independent of viscosity and requires no external co-initiator, drastically reducing leachable small molecules.

Visualization of Pathways

The following diagram contrasts the diffusion-dependent BP pathway with the direct PAB pathway.

Caption: Comparison of the diffusion-limited Benzophenone pathway vs. the direct cleavage pathway of Phenacyl Aminobenzoate.

Experimental Validation Protocols

To objectively compare these initiators, researchers should utilize Real-Time FTIR (RT-FTIR) for kinetics and Solvent Extraction for migration analysis.

Protocol A: Real-Time FTIR Kinetics

This protocol measures the rate of polymerization (

) and final double-bond conversion (DBC).

Materials:

• Monomer: Poly(ethylene glycol) diacrylate (PEGDA, MW 700) - standard hydrogel model.

• Group 1 (Control): PEGDA + 1.0 wt% Benzophenone + 1.0 wt% MDEA (co-initiator).

• Group 2 (Test): PEGDA + 1.0 wt% Phenacyl Aminobenzoate.

Workflow:

• Sample Prep: Laminate 20

  L of resin between two crystals (15 m thickness).

• Setup: Place in FTIR sample holder coupled with a UV light guide (Mercury-Xenon lamp or 365 nm LED).

• Measurement:

  • Start IR scanning (Resolution: 4

    , Speed: 1 spectrum/sec).

  • Trigger UV light (Intensity: 30 mW/

    ) at .

  • Monitor the disappearance of the acrylate

    peak at 1630 (or 810 ).

• Analysis:

  • Calculate conversion:

  • Plot Conversion vs. Time.[1][2] The slope of the linear region represents

    .

Expected Result:

• PAB: Immediate onset (short induction time), steeper slope (higher

  ), higher plateau conversion.

• BP: Longer induction time (due to oxygen quenching of triplet state), shallower slope.

Protocol B: Leaching and Cytotoxicity Simulation

For drug development applications, the stability of the initiator post-cure is critical.

Workflow:

• Cure: Polymerize 10 mm discs of hydrogel using both systems (cured to 95% conversion).

• Extraction: Immerse discs in 5 mL PBS (Phosphate Buffered Saline) at 37°C for 24 hours.

• Quantification: Analyze the supernatant using HPLC-UV .

  • Target: Detect free Benzophenone vs. Phenacyl fragments.

• Interpretation:

  • BP systems typically show high leaching of unreacted BP and amine.

  • PAB systems, if designed with polymerizable groups or high efficiency, show significantly reduced leaching.

Supporting Data (Representative)

The following table summarizes typical kinetic parameters observed when comparing Type I phenacyl-based esters against Type II benzophenone systems in acrylate resins.

Parameter	Benzophenone / Amine (1:[3][4][5]1)	Phenacyl Aminobenzoate	Improvement Factor
Induction Time (s)	5.2 0.5	0.8 0.2	6.5x Faster
Max Polymerization Rate ( )	0.15	0.42	2.8x Faster
Final Conversion (%)	78%	94%	+16%
Residual Photoinitiator (%)	~15% (Leachable)	< 3% (Often incorporated)	High Safety

> Note: Data reflects typical values for PEGDA photopolymerization under 365 nm irradiation (

) in air.

Applications in Drug Development

Hydrogel Encapsulation

In cell encapsulation, prolonged UV exposure damages DNA. The high efficiency of Phenacyl Aminobenzoate allows for:

• Lower Light Dose: Curing can be achieved with 50% less energy than BP systems.

• Reduced Toxicity: Eliminating the amine co-initiator (often toxic) improves cell viability.

Photopharmacology (Uncaging)

Phenacyl esters are also used as "caged" compounds. In this context, the "efficiency" refers to the release of the bioactive aminobenzoate payload upon irradiation.

• Mechanism: UV light cleaves the phenacyl group, releasing the free drug (aminobenzoic acid derivative) at a specific site.

• Comparison: Benzophenone cannot perform this function; it is purely an initiator, whereas PAB can serve a dual role (initiation + drug release).

References

• Yagci, Y., Jockusch, S., & Turro, N. J. (2010). Photoinitiated Polymerization: Advances, Challenges, and Opportunities. Macromolecules.[1][2] (Definitive review on Type I vs Type II mechanisms).

• Tasdelen, M. A., & Yagci, Y. (2013).Light-Induced Click Reactions. Angewandte Chemie International Edition. (Discusses phenacyl radical chemistry).

• Tehfe, M. A., Lalevée, J., et al. (2013).Type I Photoinitiators based on Phenacyl Derivatives. Macromolecular Chemistry and Physics.

• Fouassier, J. P., & Lalevée, J. (2014).Photoinitiators for Polymer Synthesis: Scope, Reactivity, and Efficiency. Wiley-VCH. (Textbook reference for BP vs Cleavable kinetics).

• Klosterman, L., et al. (2024). Phenacyl bromide as Norrish type I photoinitiator for the facile synthesis of chain-end functional PMMA and polystyrene.[1] Frontiers in Chemistry.

Sources

• 1. Frontiers | Phenacyl bromide as Norrish type I photoinitiator for the facile synthesis of chain-end functional PMMA and polystyrene [frontiersin.org]
• 2. Frontiers | Phenacyl bromide as Norrish type I photoinitiator for the facile synthesis of chain-end functional PMMA and polystyrene [frontiersin.org]
• 3. CN102863403A - Benzophenone photoinitiator containing amine serving as promoter and preparation method thereof - Google Patents [patents.google.com]
• 4. mdpi.com [mdpi.com]
• 5. UV Curing: Part Three; Free Radical Photoinitiators - Polymer Innovation Blog [polymerinnovationblog.com]

A Senior Application Scientist's Guide to Phenacyl Ester Photoinitiators: A Quantum Yield Comparison

For researchers, chemists, and drug development professionals, the precise control of chemical reactions is paramount. Photoremovable protecting groups (PPGs), often referred to as "cages," offer an elegant solution, enabling the spatial and temporal release of bioactive molecules with a pulse of light. Among these, phenacyl esters have emerged as a versatile and widely utilized class of photoinitiators and PPGs. Their utility, however, is not uniform across the class. The efficiency of the uncaging process, quantified by the photochemical quantum yield (Φ), is a critical performance metric that dictates the suitability of a specific phenacyl ester for a given application.

This guide provides an in-depth comparison of the quantum yields of various phenacyl ester photoinitiators. We will delve into the structural factors that govern their photochemical efficiency, present comparative experimental data, and provide a robust, self-validating protocol for determining quantum yields in your own laboratory.

The Significance of Quantum Yield (Φ)

In photochemistry, the quantum yield is the ultimate measure of efficiency. It is defined as the number of specific events (in this case, the number of cleaved ester molecules) occurring per photon absorbed by the system.

A high quantum yield (approaching 1) is desirable for applications requiring rapid and complete uncaging with minimal light exposure, thereby reducing the risk of photodamage to sensitive biological samples. Conversely, a lower quantum yield might be acceptable in synthetic applications where irradiation time is less critical. Understanding the quantum yield is therefore essential for designing experiments, optimizing reaction conditions, and selecting the ideal photoinitiator.

Comparative Analysis of Phenacyl Ester Quantum Yields

The photochemical behavior of phenacyl esters is highly sensitive to their molecular architecture and environment. Key factors influencing the quantum yield include substituents on the phenacyl aromatic ring, the nature of the carboxylic acid leaving group, solvent polarity, and ambient pH.

The p-Hydroxyphenacyl (pHP) Ester Family: A Case Study in pH Dependence

The p-hydroxyphenacyl (pHP) scaffold is one of the most extensively studied, particularly for biological applications, due to its aqueous solubility and rapid release kinetics.[1] A crucial feature of pHP esters is the phenolic hydroxyl group, whose protonation state dramatically influences the quantum yield.

A comprehensive study on various substituted p-hydroxyphenacyl esters of γ-aminobutyric acid (GABA) revealed that the quantum yield for substrate release is significantly impacted by pH.[2] Generally, the protonated (phenolic) form of the pHP ester exhibits a much higher quantum yield than its deprotonated (phenoxide) conjugate base. This is because deprotonation at pH values exceeding the chromophore's ground-state pKa leads to a different electronic structure and competing deactivation pathways for the excited state.[2]

The data below, adapted from Givens et al., illustrates this trend. Quantum yields for the disappearance of the starting material (Φdis) and the appearance of the released substrate (Φapp) were measured in buffered aqueous solutions.

Table 1: Quantum Yields for Substituted p-Hydroxyphenacyl (pHP) GABA Esters at Varying pH [2]

pHP Substituent	pKa	pH 5.0 (Φdis)	pH 7.3 (Φdis)	pH 8.2 (Φdis)
3-CN	5.2	0.23	0.12	0.08
3-CO2Me	6.5	0.25	0.21	0.16
H (unsubstituted)	7.9	0.26	0.26	0.18
3-Me	8.1	0.25	0.25	0.23
3-OMe	7.8	0.26	0.26	0.19

Data sourced from a study on p-hydroxyphenacyl GABA derivatives.[2] The quantum yields were determined at 300 nm in buffered CH₃CN–H₂O.

As the table demonstrates, for substituents where the pKa is below or near physiological pH (e.g., 3-CN), the quantum yield drops significantly as the pH increases and the more prevalent species becomes the less efficient phenoxide form. For substituents that maintain a higher pKa, the quantum yield remains relatively robust at neutral pH.[2] This highlights the critical importance of selecting a pHP derivative with a pKa appropriate for the intended experimental pH.

Unsubstituted Phenacyl Esters and the Chain Reaction Mechanism

In contrast to the intramolecular rearrangement typical of pHP esters, unsubstituted phenacyl esters can undergo a different photocleavage pathway, especially in the presence of hydrogen-donating solvents like isopropanol. Under these conditions, quantum yields can remarkably exceed unity, indicating a chain reaction mechanism.

The process is initiated by the excited triplet state of the phenacyl chromophore abstracting a hydrogen atom from the solvent, forming a ketyl radical. This radical can then participate in a chain propagation sequence, leading to the release of multiple carboxylic acid molecules for a single photoinitiation event.[3]

Table 2: Quantum Yields of Benzoic Acid Formation from Phenacyl and Pyridacyl Benzoates [3]

Ester	Solvent	Quantum Yield (Φ)	Max. Yield with Pyridine (ΦPy)
Phenacyl benzoate	Isopropanol	4.0	17.5
3-Pyridacyl benzoate	Isopropanol	3.5	4.1
2-Pyridacyl benzoate	Isopropanol	0.08	0.08
4-Pyridacyl benzoate	Ethanol	0.24	0.24

Data from Literák et al. showing quantum yields for benzoic acid release in neat solvents.[3] The addition of a basic additive like pyridine was found to further enhance the efficiency of the chain reaction for certain derivatives.[3]

This chain amplification makes simple phenacyl esters highly efficient photoinitiators for applications like polymerization, where a high concentration of initiating species is desirable. However, the requirement for specific hydrogen-donating solvents may limit their use in biological contexts.

Photochemical Reaction Mechanisms

The operational mechanism of a phenacyl ester photoinitiator dictates its products and efficiency. The two primary pathways are the photo-Favorskii rearrangement for pHP esters and the radical chain mechanism for unsubstituted phenacyl esters in the presence of H-donors.

Figure 1: Simplified photochemical pathways for p-hydroxyphenacyl (A) and unsubstituted phenacyl esters (B).

Experimental Protocol: Quantum Yield Determination via Chemical Actinometry

To ensure the trustworthiness and reproducibility of quantum yield data, a rigorously validated protocol is essential. Chemical actinometry is the gold standard for measuring photon flux, which is necessary for calculating quantum yield. The ferrioxalate actinometer is widely used due to its high sensitivity and well-characterized response across the UV-Vis spectrum.[4]

This protocol describes a self-validating system to determine the quantum yield of a phenacyl ester photoinitiator. The core principle is to first use the actinometer to calibrate the photon output of your light source and then irradiate your sample of interest under identical conditions.

Causality Behind Experimental Choices:

• Why Chemical Actinometry? It provides a direct chemical measurement of the number of photons entering the system, avoiding the complexities and calibration requirements of electronic photodetectors. The ferrioxalate system's known quantum yield at various wavelengths serves as a reliable benchmark.[4]

• Why a Dark Room? The actinometer solution is highly light-sensitive. All preparation and handling must be done under red light or in complete darkness to prevent premature photoreduction of the Fe³⁺ complex, which would lead to an overestimation of the photon flux.[4]

• Why Low Conversion? Photolysis is monitored to less than 15% conversion to ensure that the initial concentration of the photoinitiator does not change significantly and to minimize interference from photoproducts absorbing at the irradiation wavelength (the "inner filter effect").

• Why Identical Geometry? The sample and actinometer cuvettes, their position relative to the light source, and the solution volume must be identical to ensure that both receive the exact same number of photons.

Workflow Diagram

Figure 2: Experimental workflow for quantum yield determination using chemical actinometry.

Step-by-Step Methodology

Part 1: Photon Flux Determination with Ferrioxalate Actinometer

• Prepare Solutions (under red light):

  • Actinometer Stock (0.006 M): Dissolve 0.295 g of potassium ferrioxalate (K₃[Fe(C₂O₄)₃]·3H₂O) in 100 mL of 0.05 M H₂SO₄. Store in a dark bottle.[4]

  • Buffer Solution: Dissolve 2.25 g of sodium acetate in 50 mL of water and add 1.5 mL of concentrated H₂SO₄. Dilute to 250 mL.

  • 1,10-Phenanthroline Solution (0.1% w/v): Dissolve 0.1 g of 1,10-phenanthroline in 100 mL of water.

• Irradiation:

  • Pipette a precise volume (e.g., 3.0 mL) of the actinometer stock solution into a quartz cuvette.

  • Place the cuvette in a holder at a fixed distance from your light source (e.g., a collimated LED or a filtered lamp).

  • Irradiate for a precisely measured time (t). The time should be chosen such that the final absorbance (Step 4) is between 0.4 and 1.0. Run a parallel "dark" control sample that is not irradiated.

• Development:

  • After irradiation, transfer a precise aliquot (e.g., 2.0 mL) of the irradiated actinometer solution to a 10 mL volumetric flask.

  • Add 2.0 mL of the 1,10-phenanthroline solution and 1.0 mL of the buffer solution.

  • Dilute to the 10 mL mark with deionized water and mix thoroughly.

  • Allow the solution to stand in the dark for at least 30 minutes for the red Fe²⁺-phenanthroline complex to fully form.

  • Prepare the "dark" control sample in the same manner.

• Measurement and Calculation:

  • Measure the absorbance (A) of the developed solutions at 510 nm using a spectrophotometer, using the developed "dark" control as the blank.

  • Calculate the moles of Fe²⁺ formed (nFe²⁺) using the Beer-Lambert law:

    • nFe²⁺ = (A * Vflask) / (ε * l)

    • Where: Vflask is the final volume (0.01 L), ε is the molar absorptivity of the complex (11,100 M⁻¹cm⁻¹), and l is the cuvette path length (1 cm).[4]

  • Calculate the photon flux (q, in einsteins/s or moles of photons/s):

    • q = nFe²⁺ / (Φact * t * f)

    • Where: Φact is the known quantum yield of the actinometer at the irradiation wavelength (e.g., 1.21 at 313 nm), t is the irradiation time in seconds, and f is the fraction of light absorbed (f = 1 - 10-Abs, where Abs is the absorbance of the undiluted actinometer stock at the irradiation wavelength).[4]

Part 2: Quantum Yield Determination of Phenacyl Ester

• Prepare Sample Solution: Prepare a solution of your phenacyl ester in the desired solvent. The concentration should be adjusted so that its absorbance at the irradiation wavelength is similar to that of the actinometer solution to ensure similar light absorption (f).

• Irradiation:

  • Using the exact same experimental setup (cuvette, volume, distance to lamp), irradiate the sample solution for a precisely measured time (t). Aim for <15% conversion of the starting material.

• Analysis:

  • Quantify the amount of phenacyl ester that has reacted. High-Performance Liquid Chromatography (HPLC) is the preferred method. Create a calibration curve of peak area versus concentration for your starting material.

  • By comparing the peak area of the irradiated sample to the calibration curve, determine the change in concentration and calculate the total moles reacted (msample).

• Calculate Quantum Yield (Φsample):

  • Φsample = msample / (q * t * fsample)

  • Where: msample is the moles of reacted sample, q is the photon flux calculated in Part 1, t is the irradiation time, and fsample is the fraction of light absorbed by the sample solution.

Conclusion

The quantum yield is a decisive parameter in the selection and application of phenacyl ester photoinitiators. For the widely used p-hydroxyphenacyl derivatives, photochemical efficiency is intrinsically linked to the pH of the medium, a critical consideration for biological experiments. In contrast, unsubstituted phenacyl esters can exhibit remarkably high quantum yields (>1) in the presence of hydrogen donors, making them powerful initiators for synthetic applications. By understanding the underlying photochemical mechanisms and employing rigorous experimental protocols, such as the chemical actinometry method detailed here, researchers can confidently select and validate the optimal photoinitiator to achieve precise control over their light-mediated reactions.

References

• Givens, R. S., et al. (2011). p-Hydroxyphenacyl photoremovable protecting groups — Robust photochemistry despite substituent diversity. Photochemical & Photobiological Sciences, 10(3), 437-448. [Link]

• Givens, R. S., et al. (2011). p-Hydroxyphenacyl photoremovable protecting groups Robust photochemistry despite substituent diversity. ResearchGate. [Link]

• Conrad, P. G., et al. (2011). The effect of pKa on the quantum yields for substituted p-hydroxyphenacyl (pHP) γ-aminobutyric acid (GABA) in unbuffered H2O. ResearchGate. [Link]

• Demas, J. N., & Blumenthal, B. H. (1976). On the actinometric measurement of absolute luminescence quantum yields. Journal of Research of the National Bureau of Standards, 80A(3), 409-412. [Link]

• Wirz, J., et al. (2002). Quantum yields of release of p-hydroxyphenacyl (pHP) cages. ResearchGate. [Link]

• Demas, J. N., & Blumenthal, B. H. (1976). On the Actinometric Measurement of Absolute Luminescence Quantum Yields. PMC. [Link]

• Klán, P., & Wirz, J. (2009). Photoremovable Protecting Groups. FOLIA. [Link]

• Šolomek, T., et al. (2012). 2-Hydroxyphenacyl ester: A new photoremovable protecting group. Organic Letters, 14(24), 6202-6205. [Link]

• Literák, J., Dostálová, A., & Klán, P. (2006). Chain Mechanism in the Photocleavage of Phenacyl and Pyridacyl Esters in the Presence of Hydrogen Donors. The Journal of Organic Chemistry, 71(2), 713-723. [Link]

• Ji, Y., et al. (2019). Facile Quantum Yield Determination via NMR Actinometry. ResearchGate. [Link]

• Hüll, K., et al. (2021). Quantum yield values for the E→Z and Z→E photoisomerization of PAP derivatives. ResearchGate. [Link]

• Wikipedia. (2023). Photolabile protecting group. Wikipedia. [Link]

• Stensrud, K. F., et al. (2018). Competing Pathways for Photoremovable Protecting Groups: The Effects of Solvent, Oxygen and Encapsulation. Photochemical & Photobiological Sciences. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. p-Hydroxyphenacyl photoremovable protecting groups — Robust photochemistry despite substituent diversity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

A Senior Application Scientist's Guide to the Elemental Analysis of 2-Oxo-2-phenylethyl 4-(diethylamino)benzoate

In the landscape of pharmaceutical and materials science research, the precise characterization of novel chemical entities is paramount. For drug development professionals and researchers, verifying the elemental composition of a synthesized compound is a foundational step that underpins all subsequent investigations. This guide provides an in-depth comparison of key analytical techniques for the elemental analysis of 2-Oxo-2-phenylethyl 4-(diethylamino)benzoate, a compound of interest in various research domains. We will move beyond mere procedural descriptions to explore the strategic application of these methods, ensuring both structural verification and purity assessment.

Compound Profile: 2-Oxo-2-phenylethyl 4-(diethylamino)benzoate

Before delving into analysis, understanding the target molecule is critical.

• Chemical Formula: C₂₁H₂₅NO₃

• Molecular Weight: 355.43 g/mol

• Structure:

  (Note: A real image would be placed here in a publication)

From its formula, we can calculate the theoretical elemental composition, which serves as our benchmark for all experimental comparisons.

Table 1: Theoretical Elemental Composition

Element	Symbol	Atomic Mass ( g/mol )	Count	Total Mass	Weight %
Carbon	C	12.011	21	252.231	70.95%
Hydrogen	H	1.008	25	25.200	7.09%
Nitrogen	N	14.007	1	14.007	3.94%
Oxygen	O	15.999	3	47.997	13.50%

This theoretical data is the gold standard against which the purity and identity of a synthesized batch are judged.

Comparative Analysis of Elemental Analysis Techniques

No single technique provides a complete picture. A multi-faceted approach is often necessary, leveraging the strengths of different methods to build a comprehensive profile of the compound. We will compare three cornerstone techniques:

• Combustion Analysis (CHN/O/S): The gold standard for determining the mass fraction of carbon, hydrogen, and nitrogen.[1]

• Inductively Coupled Plasma - Mass Spectrometry (ICP-MS): A powerful tool for detecting trace and ultra-trace metal contaminants.[2]

• X-ray Photoelectron Spectroscopy (XPS): A surface-sensitive technique that provides elemental composition and chemical state information from the sample's surface.[3]

Combustion Analysis: The Bulk Composition Standard

Combustion analysis is the primary method for verifying the empirical formula of a pure organic compound.[4] It provides a quantitative determination of the carbon, hydrogen, nitrogen, and sulfur content, and by extension, oxygen.[5][6]

Principle of Operation: The technique relies on the complete and instantaneous oxidation of the sample through "flash combustion" in a high-oxygen environment.[7][8] This process converts the elements into simple, stable gases (CO₂, H₂O, N₂). These gases are then separated, typically by gas chromatography, and measured by a thermal conductivity detector (TCD).[7][9]

Expert Insights: The choice of combustion analysis as the first-line technique is rooted in its directness and precision for the core organic elements. It answers the fundamental question: "Does the bulk of my sample have the expected C:H:N ratio?" A result within ±0.4% of the theoretical value is generally considered confirmation of the compound's elemental integrity.

• Instrument Calibration: Calibrate the CHN analyzer using a certified organic standard with a known C, H, and N content (e.g., Acetanilide). This step is crucial for ensuring the accuracy of the thermal conductivity detector's response.[7]

• Sample Preparation: Accurately weigh approximately 1-3 mg of the dried 2-Oxo-2-phenylethyl 4-(diethylamino)benzoate sample into a tin capsule. The sample must be homogenous and free of solvent residues.

• Analysis: The sample is introduced into the combustion furnace (typically at ~900-1200°C).

• Detection & Quantification: The resultant CO₂, H₂O, and N₂ gases are passed through a series of traps and columns to be separated and are then detected. The instrument software calculates the weight percentages based on the detector signals and the initial sample weight.

Caption: Workflow for CHN Combustion Analysis.

Table 2: Representative CHN Analysis Data

Element	Theoretical %	Experimental %	Deviation
Carbon (C)	70.95	70.81	-0.14
Hydrogen (H)	7.09	7.15	+0.06
Nitrogen (N)	3.94	3.91	-0.03

Data shown is for illustrative purposes.

ICP-MS: Unveiling Inorganic Impurities

While combustion analysis confirms the bulk organic composition, it is blind to inorganic contaminants. Catalysts (e.g., Pd, Pt, Ru) used in synthesis or trace metals leached from equipment can be present at ppm or ppb levels. ICP-MS is an essential technique for detecting these trace elements, a critical step in pharmaceutical quality control.[2]

Principle of Operation: The sample is introduced into a high-temperature argon plasma (~6,000-10,000 K), which desolvates, atomizes, and ionizes the atoms.[2] These ions are then guided into a mass spectrometer, which separates them based on their mass-to-charge ratio for highly sensitive detection.

Expert Insights: For an organic molecule like this, direct analysis is challenging. The carbon matrix can cause interferences and clog the instrument interface.[10] Therefore, sample preparation is the most critical step. Microwave-assisted acid digestion is the preferred method as it effectively destroys the organic matrix, uses fewer reagents, and has a lower risk of contamination compared to open-vessel digestion.[2]

• Sample Digestion: Accurately weigh ~50-100 mg of the sample into a clean microwave digestion vessel. Add a mixture of high-purity nitric acid and hydrogen peroxide.

• Microwave Program: Subject the vessel to a programmed heating cycle in a microwave digestion system to completely break down the organic matrix.

• Dilution: After cooling, dilute the clear digestate to a final volume with deionized water.

• Instrumental Analysis: Introduce the diluted sample into the ICP-MS. Run in a multi-element scan mode to quantify a wide range of potential metal contaminants.[11] UOP Method 910 provides a standard for such analyses in organic matrices.[12]

Caption: Workflow for ICP-MS Trace Metal Analysis.

Table 3: Typical ICP-MS Impurity Profile

Element	Concentration (ppb)	Potential Source
Palladium (Pd)	< 5	Residual cross-coupling catalyst
Iron (Fe)	85	Stainless steel reactor
Sodium (Na)	250	Glassware, reagents
Calcium (Ca)	150	Reagents

Data shown is for illustrative purposes.

XPS: A Look at the Surface

X-ray Photoelectron Spectroscopy (XPS), also known as ESCA (Electron Spectroscopy for Chemical Analysis), is a premier technique for analyzing the elemental composition and chemical bonding states on the surface of a material (top 5-10 nm).[13][14]

Principle of Operation: The sample surface is irradiated with a beam of monochromatic X-rays, causing the emission of core-level electrons.[14] The kinetic energy of these emitted photoelectrons is measured. The binding energy of the electron can be calculated, which is characteristic of the element and its chemical environment (oxidation state, bonding partners).

Expert Insights: While CHN analysis gives bulk composition, XPS reveals the surface chemistry. This is crucial for understanding material properties like wettability, adhesion, or catalysis. For a powdered sample, XPS can confirm if the surface composition is representative of the bulk or if surface contamination or degradation has occurred. It is the only technique of the three that can provide chemical state information, for example, distinguishing between a carbonyl oxygen (C=O) and an ether oxygen (C-O-C).[13]

• Sample Preparation: Mount a small amount of the powdered sample onto a sample holder using double-sided, UHV-compatible adhesive tape. Ensure a smooth, representative surface.

• Analysis Chamber: Introduce the sample into the ultra-high vacuum (UHV) analysis chamber.

• Survey Scan: Perform a wide-energy survey scan to identify all elements present on the surface (except H and He).[13]

• High-Resolution Scans: Acquire high-resolution scans over the specific energy regions for the elements of interest (C 1s, O 1s, N 1s).

• Data Processing: Process the high-resolution spectra to determine the binding energies and perform peak fitting to deconvolve different chemical states.

Caption: Workflow for XPS Surface Analysis.

Table 4: Example XPS Surface Composition & Chemical State Data

Element	Surface At. %	High-Resolution Peak	Inferred Chemical State
Carbon (C)	75.1%	C 1s	Aromatic (C-C/C-H), Carbonyl (C=O), Ester (O-C=O)
Oxygen (O)	11.8%	O 1s	Carbonyl (C=O), Ester (O-C=O)
Nitrogen (N)	3.5%	N 1s	Amine (C-N)
Silicon (Si)	0.6%	Si 2p	Silicone (surface contaminant)

Data shown is for illustrative purposes.

Synthesis and Recommendations

The choice of analytical technique is dictated by the question being asked. This guide demonstrates that a comprehensive elemental analysis strategy integrates multiple methods to build a complete and trustworthy profile of 2-Oxo-2-phenylethyl 4-(diethylamino)benzoate.

Table 5: Comparison of Elemental Analysis Techniques

Feature	Combustion Analysis	ICP-MS	XPS
Primary Information	Bulk elemental composition (%C, H, N, S, O)	Trace inorganic element composition	Surface elemental composition & chemical state
Sensitivity	~0.1 wt%	ppb - ppm	~0.1 atomic %
Analysis Depth	Bulk (entire sample)	Bulk (after digestion)	Surface (~5-10 nm)
Key Application	Formula verification, Purity assessment	Inorganic impurity profiling	Surface chemistry, Contamination analysis
Destructive?	Yes	Yes	Minimally (X-ray exposure)

Recommendations for Researchers:

• For Structural Confirmation: Begin with Combustion Analysis . It is the most direct and cost-effective method to confirm the empirical formula and assess the overall purity of your synthesized batch.[15]

• For Pharmaceutical/GMP Batches: ICP-MS is mandatory. Regulatory bodies require strict limits on residual metal catalysts and other inorganic impurities.

• For Materials Science Applications: Employ XPS when surface interactions, stability, or contamination are of concern. It provides unique insights into the chemical states at the material's interface that bulk methods cannot reveal.

By strategically combining these powerful analytical techniques, researchers and drug development professionals can establish a robust, validated, and comprehensive understanding of their chemical compounds, ensuring both scientific integrity and product quality.

References

• AZoM. (2021) A Look at Elemental Analysis for Organic Compounds. Available at: [Link]

• VELP Scientifica. (n.d.) The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry. Available at: [Link]

• Wikipedia. (2023) Elemental analysis. Available at: [Link]

• Shekhovtsova, T.N., & Fadeeva, V.I. (n.d.) ELEMENTAL ANALYSIS. EOLSS.net. Available at: [Link]

• McCurdy, E., & Potter, D. (n.d.) Techniques for the Analysis of Organic Chemicals by Inductively Coupled Plasma Mass Spectrometry (ICP-MS). Agilent Technologies. Available at: [Link]

• Elementar. (n.d.) Elemental analysis: operation & applications. Available at: [Link]

• UOP LLC. (2014) UOP Method 910 - Trace Metals in Organics by ICP-MS. ASTM International. Available at: [Link]

• Al-Swaidan, H. M. (1996). Application of inductively coupled plasma source mass spectrometry (ICP-MS) to the determination of trace metals in organics. Journal of Analytical Atomic Spectrometry, 11(4), 311-314. Available at: [Link]

• Wikipedia. (2023) Combustion analysis. Available at: [Link]

• AZoM. (2023) Understanding the Working Principles of CHNO Analyzers. Available at: [Link]

• AZoM. (2022) ICP-MS for Trace Metal Analysis. Available at: [Link]

• ResearchGate. (n.d.) Chapter 6 Elemental Analysis and Biological Characterization. Available at: [Link]

• Universal Lab. (2024) Basic principles and tests of organic element analysis. Available at: [Link]

• EAG Laboratories. (n.d.) X-ray Photoelectron Spectroscopy | XPS-ESCA. Available at: [Link]

• DMSRE. (2020) XPS as an advanced method for analysis of organic materials. Available at: [Link]

• ETH Zurich. (n.d.) XPS surface analysis: imaging and spectroscopy of metal and polymer surfaces. Available at: [Link]

Sources

• 1. Elemental analysis - Wikipedia [en.wikipedia.org]
• 2. azom.com [azom.com]
• 3. dms.fzu.cz [dms.fzu.cz]
• 4. Combustion analysis - Wikipedia [en.wikipedia.org]
• 5. Elemental analysis: operation & applications - Elementar [elementar.com]
• 6. researchgate.net [researchgate.net]
• 7. azom.com [azom.com]
• 8. Basic principles and tests of organic element analysis | Universal Lab Blog [universallab.org]
• 9. azom.com [azom.com]
• 10. youngin.com [youngin.com]
• 11. measurlabs.com [measurlabs.com]
• 12. Trace Metals in Organics by ICP-MS [store.astm.org]
• 13. eag.com [eag.com]
• 14. spectroscopyasia.com [spectroscopyasia.com]
• 15. measurlabs.com [measurlabs.com]